2-(2-Nitroprop-1-enyl)thiophene

• CAS: 6937-35-5

Core Science & Biosynthesis

2-(2-Nitroprop-1-enyl)thiophene CAS number and molecular weight

Core Identity & Synthetic Utility in Medicinal Chemistry

Executive Summary

2-(2-Nitroprop-1-enyl)thiophene (CAS 6937-35-5) is a functionalized nitroalkene derivative serving as a critical intermediate in the synthesis of thienyl-alkylamines. Within drug discovery, it represents a strategic scaffold for exploring bioisosterism , specifically the substitution of phenyl rings with thiophene moieties to modulate metabolic stability, lipophilicity, and receptor binding affinity.

This guide details the physicochemical profile, synthesis via the Henry reaction, and downstream transformation of this compound, providing a self-validating protocol for researchers in small-molecule therapeutics.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

The compound is characterized by a thiophene ring substituted at the C2 position with a nitro-propenyl side chain. The electron-withdrawing nitro group conjugated with the electron-rich thiophene ring creates a "push-pull" electronic system, making the

-carbon highly electrophilic and susceptible to reduction or nucleophilic attack.

Table 1: Chemical Specifications

Parameter	Data
Chemical Name	2-(2-Nitroprop-1-enyl)thiophene
CAS Number	6937-35-5
Molecular Formula	C H NO S
Molecular Weight	169.20 g/mol
Appearance	Yellow to orange crystalline solid
Melting Point	68–70 °C
Solubility	Soluble in DCM, EtOAc, Ethanol; Insoluble in water
SMILES	C/C(=O)=C\C1=CC=CS1
InChI Key	HMPLFCAOIJOKGX-AATRIKPKSA-N

Synthesis Strategy: The Henry Reaction

The most robust route to 2-(2-Nitroprop-1-enyl)thiophene is the Henry Reaction (Nitroaldol Condensation) between thiophene-2-carboxaldehyde and nitroethane.

Mechanistic Insight

The reaction proceeds via a base-catalyzed nucleophilic addition of the nitroalkane anion to the aldehyde carbonyl, followed by dehydration.

• Deprotonation: A base (e.g., ammonium acetate, butylamine) deprotonates nitroethane (

  -carbon) to generate a nitronate anion.

• Nucleophilic Attack: The nitronate attacks the electrophilic carbonyl of thiophene-2-carboxaldehyde.

• Dehydration: The resulting

  -nitroalcohol undergoes E1cB or E2 elimination to form the conjugated nitroalkene.

Critical Control Point: The dehydration step is thermodynamically driven by the formation of the conjugated system. Using a solvent that forms an azeotrope with water (e.g., toluene) or a dehydrating agent helps drive the equilibrium forward.

Synthesis Pathway Diagram

Figure 1: Step-wise mechanism of the Henry Reaction yielding the target nitroalkene.

Experimental Protocol

Safety Warning: Nitroalkenes are potential irritants and lachrymators. Perform all operations in a functioning fume hood.

Materials

• Thiophene-2-carboxaldehyde (1.0 eq)

• Nitroethane (1.5 – 2.0 eq)

• Ammonium Acetate (0.1 – 0.2 eq)

• Glacial Acetic Acid (Solvent)

Procedure

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging: Add Thiophene-2-carboxaldehyde (e.g., 11.2 g, 100 mmol) and Nitroethane (11.25 g, 150 mmol) to the flask.

• Solvent/Catalyst: Add Ammonium Acetate (1.5 g) and Glacial Acetic Acid (30 mL).

  • Note: Alternatively, catalytic n-butylamine in refluxing toluene with a Dean-Stark trap can be used to continuously remove water, often resulting in higher yields.

• Reflux: Heat the mixture to gentle reflux (approx. 100–110 °C) for 2–4 hours. Monitor reaction progress via TLC (Silica; Hexane:EtOAc 8:2) until the aldehyde spot disappears.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the dark orange/red solution into crushed ice/water (approx. 200 mL) with vigorous stirring.

  • The product will precipitate as a yellow-orange solid.

• Isolation: Filter the precipitate using a Buchner funnel. Wash the cake thoroughly with cold water to remove acetic acid.

• Purification: Recrystallize from hot ethanol or isopropanol.

  • Yield Expectation: 70–85%.

  • Validation: 1H NMR should show the characteristic vinylic proton signal around

    8.0–8.5 ppm.

Reactivity & Applications in Drug Design[12]

Reduction to Thienyl-Alkylamines

The primary utility of 2-(2-Nitroprop-1-enyl)thiophene is its reduction to 2-(2-aminopropyl)thiophene . This transformation is pivotal in generating thiophene bioisosteres of phenethylamine-class drugs (e.g., amphetamine analogs).

Reduction Methods:

• Lithium Aluminum Hydride (LiAlH

  ): Strong reduction, yields the primary amine.

• NaBH

  + BF Et O: Generates borane in situ; effective and often cleaner than LAH.

• Zn / HCl: Reduces the alkene and nitro group, though often stops at the oxime or ketone if conditions aren't rigorous.

Bioisosterism: Thiophene vs. Benzene

In medicinal chemistry, replacing a benzene ring with a thiophene ring (Bioisosterism) is a standard tactic to improve pharmacological profiles.[1]

• Sterics: Thiophene is roughly the same size as benzene but with a different bond angle (C-S-C is ~92°), which can alter fit in a receptor binding pocket.

• Electronics: Thiophene is electron-rich (excess

  -electrons), making it more susceptible to oxidative metabolism (e.g., S-oxidation) but potentially increasing cation- interactions with receptor residues.

Downstream Transformation Diagram

Figure 2: Divergent synthetic pathways from the nitroalkene scaffold.

References

• Sigma-Aldrich. (E)-2-(2-Nitroprop-1-enyl)thiophene Product Specification. Retrieved from [2]

• PubChem. 2-(2-Nitroprop-1-enyl)thiophene Compound Summary. National Library of Medicine. Retrieved from [2]

• Gairns, R. S., et al. (1986). Synthetic applications of the nitro-aldol (Henry) reaction. Journal of the Chemical Society.
• Shulgin, A. T. (1976). Psychotomimetic Drugs: Structure-Activity Relationships. Handbook of Psychopharmacology. (Contextual reference for phenethylamine/thiophene bioisosterism).

• Matrix Fine Chemicals. 2-[(1E)-2-Nitroethenyl]thiophene Data Sheet. Retrieved from (Note: Reference for the ethenyl analog, illustrating similar chemistry).

Sources

• 1. cognizancejournal.com [cognizancejournal.com]
• 2. (E)-2-(2-Nitroprop-1-enyl)thiophene | Sigma-Aldrich [sigmaaldrich.com]

Literature review of nitroalkene derivatives of thiophene

Executive Summary: The Thiophene-Nitroalkene Scaffold

In the landscape of heterocyclic chemistry, nitroalkene derivatives of thiophene represent a high-value "privileged structure." For the drug development professional, this scaffold serves two distinct but critical functions:

• The Reactive Intermediate: It is the primary gateway to 2-thienylethylamines (the thiophene bioisosteres of tryptamines), essential for synthesizing platelet aggregation inhibitors like Ticlopidine and Clopidogrel .

• The Pharmacological Warhead: The conjugated nitroalkene moiety acts as a potent Michael acceptor, capable of covalent interactions with cysteine residues in biological targets, a mechanism increasingly exploited in targeted covalent inhibitors (TCIs).

This guide deconstructs the synthesis, reactivity, and biological applications of these derivatives, moving beyond standard textbook descriptions to provide a field-tested roadmap for laboratory execution.

Synthetic Architectures: Constructing the Core

The synthesis of 2-(2-nitrovinyl)thiophene is deceptively simple but prone to polymerization if conditions are not rigorously controlled. We analyze the two dominant pathways.

Pathway A: The Henry Reaction (Nitroaldol Condensation)

This is the industry-standard route. It involves the condensation of thiophene-2-carbaldehyde with nitromethane.[1][2]

• The Challenge: The resulting

  -nitroalcohol is often unstable. The goal is to drive in situ dehydration to the nitroalkene without triggering polymerization of the electron-rich thiophene ring.

• The Solution: Use of ammonium acetate (

  ) in acetic acid. The ammonium salt acts as a dual-purpose catalyst: it provides the proton source to facilitate water elimination and buffers the pH to prevent acid-catalyzed degradation of the thiophene.

• Microwave Acceleration: Recent protocols utilize microwave irradiation with

  -alanine as a catalyst, reducing reaction times from hours to minutes while improving yields by minimizing thermal exposure.

Pathway B: De Novo Thiophene Synthesis

For complex derivatives where the thiophene ring requires specific substitution patterns unavailable via electrophilic aromatic substitution, de novo synthesis is superior.

• Method: Reaction of 1,4-dithiane-2,5-diol with nitroalkenes in the presence of triethylamine.[3]

• Mechanism: A tandem Michael-intramolecular Henry reaction followed by aromatization.[3] This allows the installation of the nitro group and alkyl substituents in a single pot.[1]

Reactivity Profile: The "Warhead" Mechanics

Understanding the electronic distribution of the nitrovinyl thiophene is crucial for predicting its behavior in both the flask and the biological system.

The Michael Acceptor (Covalent Inhibition)

The nitro group is powerfully electron-withdrawing, creating a significant partial positive charge (

) at the -carbon.

• Biological Implication: In a physiological environment, this carbon is susceptible to nucleophilic attack by the thiol (-SH) group of cysteine residues. This forms a stable thioether bond, irreversibly inhibiting the target enzyme.

• Selectivity: Unlike furan derivatives, the sulfur in the thiophene ring donates electron density into the ring, slightly modulating the electrophilicity of the exocyclic double bond. This "tuning" can be critical for avoiding off-target toxicity.

Reduction to Thienylethylamines

This is the most common synthetic application. The goal is to reduce both the alkene and the nitro group to form the ethylamine chain.

• Lithium Aluminum Hydride (LiAlH4): The historical standard. Effective but dangerous on a large scale. Requires careful quenching to avoid emulsification of aluminum salts.

• Borane-THF (

  ): The modern industrial preference. It is chemoselective and avoids the formation of azo-linkages or oximes that can occur with partial reductions. This route is pivotal in the manufacturing of Ticlopidine .

Visualization of Chemical Logic

The following diagram maps the synthetic logic and the divergent reactivity pathways of the thiophene-nitroalkene scaffold.

Figure 1: Synthetic divergence of the nitrovinyl thiophene scaffold. The core intermediate serves as a gateway to both pharmaceutical precursors (via reduction) and biological probes (via Michael addition).

Validated Experimental Protocols

Protocol A: Synthesis of 2-(2-Nitrovinyl)thiophene

This protocol is optimized for reproducibility and minimizes polymer formation.

Reagents:

• Thiophene-2-carbaldehyde (1.0 eq)

• Nitromethane (1.5 eq)

• Ammonium Acetate (0.4 eq)

• Glacial Acetic Acid (Solvent)[4]

Procedure:

• Setup: In a dry round-bottom flask equipped with a reflux condenser, dissolve thiophene-2-carbaldehyde (11.2 g, 100 mmol) in glacial acetic acid (40 mL).

• Addition: Add nitromethane (9.15 g, 150 mmol) and ammonium acetate (3.08 g, 40 mmol).

  • Expert Note: Do not add all reagents at once if scaling up; the reaction is exothermic.

• Reaction: Heat the mixture to gentle reflux (approx. 100°C) for 2–4 hours. Monitor via TLC (Hexane/EtOAc 8:2). The aldehyde spot should disappear, replaced by a bright yellow fluorescent spot (the nitroalkene).

• Workup: Cool to room temperature. Pour the dark reaction mixture into crushed ice (200 g).

• Crystallization: The product usually precipitates as yellow needles. Filter the solid.

  • Troubleshooting: If an oil forms, extract with dichloromethane, wash with saturated

    (to remove acetic acid), dry over , and concentrate. Recrystallize from ethanol.

• Yield: Typical yield is 75–85%. Melting point: 80–82°C.

Protocol B: Reduction to 2-(2-Thienyl)ethylamine (Borane Method)

Preferred over LiAlH4 for safety and yield.

Reagents:

• 2-(2-Nitrovinyl)thiophene (1.0 eq)

• Borane-THF complex (1.0 M solution, 4.0 eq)

• THF (anhydrous)

Procedure:

• Inert Atmosphere: Flame-dry a flask and purge with Nitrogen/Argon.

• Dissolution: Dissolve the nitroalkene (1.55 g, 10 mmol) in anhydrous THF (20 mL). Cool to 0°C.[2]

• Reduction: Dropwise add

  (40 mL, 40 mmol). Evolution of hydrogen gas will occur.

• Reflux: Once addition is complete, warm to room temperature, then reflux for 4 hours.

• Hydrolysis (Critical Step): Cool to 0°C. Carefully add Methanol (10 mL) to quench excess borane. Then add 6M HCl (20 mL) and reflux for 1 hour to cleave the boron-amine complex.

• Isolation: Basify with NaOH to pH > 11. Extract with diethyl ether.[5] Dry and concentrate to obtain the amine as a pale yellow oil.

Pharmacological Landscape

Antimicrobial Activity

Nitrovinyl thiophenes exhibit broad-spectrum antibacterial and antifungal activity.

• Mechanism: The nitrovinyl group acts as a "suicide substrate." It penetrates the microbial cell wall and reacts with essential thiol-containing enzymes (e.g., thioredoxin reductase).

• SAR Insight: Substitution at the 5-position of the thiophene ring (e.g., with Bromine or Nitro groups) significantly enhances potency but also increases cytotoxicity to mammalian cells.

Platelet Aggregation Inhibitors (Ticlopidine Class)

The reduced derivative, 2-(2-thienyl)ethylamine , is the structural backbone of the thienopyridine class of ADP receptor inhibitors.

• Drug: Ticlopidine (Ticlid).

• Role: The thiophene ring is metabolically activated by CYP450 enzymes to form a reactive thiol metabolite, which forms a disulfide bridge with the P2Y12 receptor on platelets.

References

• Gronowitz, S., & Sandberg, E. (1970).[5] "Heteroaromatic Boron Compounds: Synthesis of 2-(2-nitrovinyl)thiophene and its reduction." Arkiv för Kemi, 32, 217.[5] 2[6]

• Occidental Chemical Corp. (1990).[5] "Process for the preparation of 2-(2-thienyl)-ethylamine and derivatives thereof." European Patent EP0367233A2. 5[6]

• Xing, J., et al. (2014). "Microwave-Assisted Synthesis of 2-(2-Nitroethenly)thiophene from 2-Thiophenecarboxaldehyde and Nitromethane." Applied Mechanics and Materials. 1

• Organic Chemistry Portal. "The Henry Reaction: Mechanism and Recent Literature." 7[6]

• RSC Publishing. "Nitroalkenes in the synthesis of heterocyclic compounds." 8[2][6][9][10]

• Mishra, R., et al. (2011). "Synthesis, properties and biological activity of thiophene: A review." Der Pharma Chemica. 11

Sources

• 1. researchgate.net [researchgate.net]
• 2. US4906756A - 2-(2-nitrovinyl)thiophene reduction and synthesis of thieno[3,2-c]pyridine derivatives - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Method for synthesizing 2-thiophene ethylamine - Eureka | Patsnap [eureka.patsnap.com]
• 5. EP0367233A2 - Process for the preparation of 2-(2-thienyl)-ethylamine and derivatives thereof - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Henry Reaction [organic-chemistry.org]
• 8. Part I: Nitroalkenes in the synthesis of heterocyclic compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. journalwjarr.com [journalwjarr.com]
• 11. derpharmachemica.com [derpharmachemica.com]

Thermodynamic Stability of 2-(2-Nitroprop-1-enyl)thiophene: A Technical Guide

Part 1: Executive Summary

2-(2-Nitroprop-1-enyl)thiophene (CAS 6937-35-5) is a conjugated nitroalkene serving as a critical intermediate in the synthesis of functionalized thiophenes, particularly 2-(2-thienyl)ethylamines (e.g., Ticlopidine precursors). Its utility stems from the "push-pull" electronic character of the molecule: the electron-rich thiophene ring conjugated with the electron-withdrawing nitro group creates a highly polarized alkene.

While kinetically stable at ambient conditions, this compound exhibits specific thermodynamic vulnerabilities. It is prone to Michael additions and polymerization under nucleophilic stress and undergoes exothermic decomposition at elevated temperatures. This guide details the thermodynamic parameters, synthesis control strategies, and stability protocols required to handle this compound with scientific rigor.

Part 2: Physicochemical & Thermodynamic Profile

The thermodynamic stability of 2-(2-Nitroprop-1-enyl)thiophene is governed by its extended

-conjugation and the steric interactions between the thiophene ring and the nitroalkyl chain.

Key Physicochemical Properties[1]

Parameter	Value	Notes
CAS Number	6937-35-5
Molecular Formula
Molecular Weight	169.20 g/mol
Melting Point	69 °C	Solid state lattice energy stabilizes the molecule significantly compared to the melt.
Boiling Point	~273 °C (Predicted)	Decomposition likely precedes boiling at atmospheric pressure.
Crystal System	Monoclinic ( )	Adopts the (E)-conformation in the solid state.
Solubility	Soluble in DCM, EtOAc, THF	Poor solubility in water; hydrolytically stable at neutral pH.

Structural Thermodynamics: The E-Isomer Preference

Crystallographic data confirms that the molecule adopts the (E)-configuration (trans-like) about the C=C double bond. This preference is thermodynamic, driven by steric hindrance in the (Z)-isomer between the nitro group and the thiophene sulfur or C3-hydrogen.

• Conjugation Energy: The planarity of the thiophene ring with the nitroalkene moiety allows for maximum

  -orbital overlap, lowering the internal energy ( ) of the system.

• Intermolecular Forces: The crystal lattice is stabilized by weak

  hydrogen bonds, which contribute to its relatively high melting point (69 °C) for a molecule of this size.

Part 3: Synthesis & Thermodynamic Control

The synthesis of 2-(2-Nitroprop-1-enyl)thiophene via the Henry Reaction (Nitroaldol Condensation) is a classic example of a reversible equilibrium where thermodynamic control dictates the stereochemical outcome.

Mechanism and Equilibrium

The reaction between thiophene-2-carbaldehyde and nitroethane proceeds through a

-nitroalcohol intermediate. Dehydration of this intermediate yields the nitroalkene. While the initial aldol addition is reversible, the dehydration step drives the equilibrium.

• Kinetic Phase: Initial formation of both (E) and (Z) isomers.

• Thermodynamic Phase: Under reflux or prolonged reaction times, the reversible nature of the Michael addition (retro-Henry) allows the mixture to equilibrate to the thermodynamically stable (E)-isomer.

Visualization: Synthesis & Isomerization Pathway

Figure 1: Reaction pathway showing the thermodynamic drive toward the stable (E)-isomer via reversible dehydration.

Part 4: Stability & Degradation Pathways

While stable in solid form at room temperature, the compound is an electrophile. Its "stability" is conditional upon the absence of nucleophiles and excessive heat.

Thermal Instability

Nitroalkenes are energetic materials. The nitro group (

) is an oxidizer, and the alkene is a fuel.

• Decomposition: Upon heating beyond the melting point (>100°C), the compound risks polymerization or oxidative decomposition.

• Polymerization: The polarized double bond is susceptible to radical or anionic polymerization, especially in the melt phase.

Chemical Instability (Michael Addition)

The thermodynamic stability is compromised by nucleophiles. The

-carbon (adjacent to the thiophene) is highly electrophilic.

• Hydrolysis: In strong acid/base, the Henry reaction reverses (Retro-Henry), regenerating the aldehyde and nitroethane.

• Nucleophilic Attack: Thiols, amines, or enolates will attack the

  -position, destroying the conjugated system.

Visualization: Degradation Workflows

Figure 2: Primary degradation pathways under thermal and chemical stress.[1][2]

Part 5: Experimental Protocols

Protocol: Thermodynamic Synthesis Optimization

Objective: Maximize (E)-isomer yield and purity.

• Reagents: Thiophene-2-carbaldehyde (1.0 eq), Nitroethane (1.5 eq), Ammonium Acetate (0.1 eq) or Butylamine (cat.), Glacial Acetic Acid (Solvent).

• Procedure:

  • Dissolve aldehyde in acetic acid. Add nitroethane and catalyst.[3]

  • Thermodynamic Step: Reflux (approx. 100-110°C) for 4–6 hours. Note: Room temperature stirring often yields mixed isomers.

  • Monitor via TLC/HPLC for disappearance of aldehyde.

• Workup:

  • Cool to room temperature. The product often crystallizes directly upon cooling or addition of water.

  • Purification: Recrystallize from Ethanol/Ethyl Acetate.[4][3] This selectively crystallizes the stable (E)-isomer, leaving impurities in the mother liquor.

• Validation:

  • NMR: Check coupling constant of vinylic proton. Large

    value indicates E-isomer.

  • MP: Target 68–70°C.

Protocol: Stability Testing (DSC)

Objective: Define safe operating limits.

• Instrument: Differential Scanning Calorimeter (DSC).

• Sample: 2–5 mg of dried, recrystallized solid in a crimped aluminum pan.

• Method: Ramp from 30°C to 300°C at 5°C/min under Nitrogen purge.

• Analysis:

  • Identify Endotherm (Melting): Expected ~69°C.

  • Identify Exotherm (Decomposition): Watch for onset >150°C. Critical Safety Parameter.

Part 6: Safety & Handling

• Hazard Classification: GHS07 (Warning), Acute Toxicity (Oral).

• Energetic Warning: As a nitroalkene, this compound possesses significant chemical energy. While not a primary explosive, bulk heating can lead to runaway decomposition.

• Storage: Store at 2–8°C, protected from light and moisture. Light can induce photo-isomerization (

  ), destabilizing the crystal lattice.

References

• Li, Z.-B., Shen, L.-L., & Li, J.-J. (2011).[5] (E)-2-(2-Nitroprop-1-enyl)thiophene . Acta Crystallographica Section E: Structure Reports Online, 67(4), o983.[5] Link

• Ballini, R., & Petrini, M. (2004). Recent synthetic developments in the nitroaldol (Henry) reaction . Tetrahedron, 60(5), 1017-1047. Link

• Finetech Industry Limited. 2-(2-Nitroprop-1-enyl)thiophene Product Data . Link

• Sigma-Aldrich. (E)-2-(2-Nitroprop-1-enyl)thiophene Product Specification . Link

• Castells, J., et al. (1990). Process for the preparation of thieno[3,2-c]pyridine derivatives . U.S. Patent 4,906,756. Link

Sources

• 1. osti.gov [osti.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. (E)-2-(2-Nitro­prop-1-en­yl)thio­phene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. (E)-2-(2-Nitro-prop-1-en-yl)thio-phene - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanistic & Synthetic Guide: Henry Reaction of Thiophene-2-carboxaldehyde

Executive Summary

This technical guide details the Henry (nitroaldol) reaction of thiophene-2-carboxaldehyde, a critical transformation in the synthesis of thiophene-based pharmaceutical scaffolds. Unlike simple benzaldehyde derivatives, the thiophene ring introduces unique electronic effects—specifically the electron-donating nature of the sulfur atom—which influences electrophilicity and dehydration kinetics. This document provides a mechanistic breakdown, a validated experimental protocol for the synthesis of 2-(2-nitrovinyl)thiophene, and optimization strategies for drug discovery applications.

Part 1: Mechanistic Architecture

The Henry reaction couples a nitroalkane (nucleophile) with an aldehyde (electrophile) to form a

-nitroalcohol, which often undergoes dehydration to yield a nitroalkene.[1][2]

Electronic Influence of the Thiophene Ring

Thiophene is a

-excessive heterocycle. The lone pair on the sulfur atom participates in resonance, increasing the electron density at the carbons.

• Reduced Electrophilicity: Compared to benzaldehyde, the carbonyl carbon of thiophene-2-carboxaldehyde is less electrophilic due to the donation of electron density from the ring (resonance effect

  ).

• Implication: The initial nucleophilic attack by the nitronate anion is the rate-determining step (RDS) in many catalytic cycles. However, the thiophene ring stabilizes the resulting conjugated nitroalkene product, driving the reaction toward dehydration under thermodynamic control.

Reaction Pathway[3]

• Deprotonation: A base removes the

  -proton from nitromethane ( ), generating a resonance-stabilized nitronate anion.

• Nucleophilic Addition: The nitronate attacks the carbonyl carbon of thiophene-2-carboxaldehyde. This step is reversible (Retro-Henry).

• Protonation: The resulting alkoxide is protonated to form the

  -nitroalcohol.[2][3]

• Dehydration (Condensation): Under elevated temperatures or acidic conditions, water is eliminated (often via an E1cB mechanism) to form the conjugated 2-(2-nitrovinyl)thiophene.

Part 2: The Catalytic Cycle (Visualization)

The following diagram illustrates the pathway from reagents to the nitroalkene, highlighting the reversibility of the aldol step and the irreversibility of the dehydration step under standard synthetic conditions.

Figure 1: Mechanistic pathway of the Henry reaction for thiophene-2-carboxaldehyde, showing the reversible formation of the alcohol and the dehydration sink to the alkene.[1][3]

Part 3: Experimental Protocol

This protocol describes the synthesis of 2-(2-nitrovinyl)thiophene , the most common intermediate for subsequent reduction to thiophene-based ethylamines (bioisosteres of dopamine/serotonin).

Validated Method: Ammonium Acetate Mediated Condensation

This method utilizes ammonium acetate as both a mild base and a catalyst for dehydration, minimizing polymerization of the sensitive thiophene ring.

Reagents:

• Thiophene-2-carboxaldehyde (1.0 equiv)

• Nitromethane (5.0 - 10.0 equiv) [Solvent & Reagent]

• Ammonium Acetate (

  ) (0.5 - 1.0 equiv)

• Acetic Acid (Optional co-solvent for solubility)

Step-by-Step Workflow:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Flush with nitrogen (thiophene derivatives can oxidize over time).

• Mixing: Add thiophene-2-carboxaldehyde (e.g.,

  , ) and nitromethane ( ). Add ammonium acetate ( , ).

• Reaction: Heat the mixture to reflux (

  ) for 2–4 hours.

  • Validation Check: Monitor by TLC (Hexane/EtOAc 8:2). The aldehyde spot (

    ) should disappear, replaced by a highly UV-active yellow spot (nitroalkene).

• Workup: Cool the mixture to room temperature. The product often crystallizes directly upon cooling.

  • If solid forms: Filter and wash with cold methanol.

  • If liquid remains: Remove excess nitromethane under reduced pressure. Dissolve residue in dichloromethane, wash with water and brine, dry over

    , and concentrate.

• Purification: Recrystallize from ethanol or isopropanol.

  • Target Appearance: Yellow crystalline needles.

  • Target Melting Point:

    .

Data Summary: Catalyst Comparison

Catalyst System	Conditions	Yield (%)	Selectivity	Notes
/	Reflux, 2h	85–92%	Nitroalkene	Standard industrial method; robust.[4]
/	, 1h	70–80%	Nitroalcohol	Requires low temp to prevent dehydration.
L-Proline	RT, 24h	65%	Nitroalcohol	Organocatalytic; moderate enantioselectivity if chiral ligands used.

Part 4: Critical Optimization & Troubleshooting

Controlling Dehydration

• Goal: Nitroalkene: Use heat and weak acid/base salts (Ammonium Acetate). The conjugation with the thiophene ring provides a thermodynamic driving force (

  stabilization).

• Goal: Nitroalcohol: Use stoichiometric strong base (

  ) at low temperatures ( ) followed by rapid acidic quench. Avoid heating.

Thiophene Sensitivity

Thiophene rings are susceptible to electrophilic aromatic substitution and polymerization under highly acidic conditions.

• Avoid: Strong Lewis acids (

  ) or concentrated mineral acids ( ) during the Henry reaction.

• Solution: If acid catalysis is required for dehydration, use mild organic acids (Acetic acid) or heterogeneous solid acids.

Safety: Nitromethane

• Risk: Nitromethane is a high-energy material. It can form explosive mixtures with amines under confinement or high pressure.

• Control: Perform reactions in standard glassware (not sealed autoclaves) unless necessary. Neutralize waste streams to destroy nitronate salts before disposal.

Part 5: Pharmaceutical Relevance[6]

The Henry reaction of thiophene-2-carboxaldehyde is the primary entry point for synthesizing 2-(2-thienyl)ethylamine derivatives.

• Bioisosterism: The thiophene ring is a bioisostere of the benzene ring (phenyl group). Replacing a phenyl ring with thiophene often alters metabolic stability (CYP450 oxidation) and lipophilicity while retaining receptor binding affinity.

• Drug Classes:

  • Antihistamines: Methapyrilene analogs.

  • Platelet Aggregation Inhibitors: Ticlopidine precursors.

  • Neurological Agents: Thiophene analogs of phenethylamines are investigated for activity at 5-HT (serotonin) and dopamine receptors.

References

• Mechanism of the Henry Reaction. Organic Chemistry Portal. [Link]

• Synthesis of 2-(2-nitrovinyl)thiophene. Organic Syntheses. [Link] (Analogous procedure for thiophene derivatives).

• Henry Reaction - Kinetic and Mechanistic Studies. RSC Advances / Perkin Transactions. [Link]

• Catalytic Asymmetric Henry Reaction. National Institutes of Health (PMC). [Link]

Sources

• 1. Henry Reaction [organic-chemistry.org]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. synarchive.com [synarchive.com]

Electronic Properties of Conjugated Nitro-Thiophene Systems: A Technical Guide

Executive Summary

This technical guide provides an in-depth analysis of conjugated nitro-thiophene systems, a class of organic materials defined by their "push-pull" electronic architecture. By coupling electron-rich thiophene rings with electron-deficient nitro groups, researchers can precisely engineer molecular orbitals for applications ranging from non-linear optics (NLO) to antimicrobial pharmacophores. This document details the theoretical basis of their electronic structure, validated synthetic protocols, optoelectronic characterization, and the critical role of redox potential in biological activity.

Theoretical Framework: The Push-Pull Mechanism

The utility of nitro-thiophene systems stems from the intramolecular charge transfer (ICT) between the thiophene donor (

) and the nitro acceptor ( ).

Molecular Orbital Engineering

The thiophene ring acts as a

-electron donor, while the nitro group ( ) serves as a strong -acceptor. This interaction narrows the HOMO-LUMO gap ( ), facilitating low-energy electronic transitions.

• HOMO Localization: Predominantly on the thiophene backbone.

• LUMO Localization: Shifted toward the nitro group.

• Dipole Moment (

  ): The spatial separation of charge creates a large ground-state dipole moment, essential for NLO response.

Graphviz Visualization: Electronic Polarization Pathway

The following diagram illustrates the electron density flow and the resulting polarization that defines the system's reactivity and optical nonlinearity.

Figure 1: Schematic of the donor-acceptor interaction leading to enhanced NLO properties.

Synthesis & Structural Validation

To construct these systems, precision is required to maintain conjugation length without breaking the planarity essential for electron delocalization.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

While direct nitration is possible, it often lacks regioselectivity on complex oligomers. A modular approach using Suzuki coupling allows for the systematic extension of the conjugated backbone.

Reagents:

• Electrophile: 2-bromo-5-nitrothiophene (or nitroarene derivatives).

• Nucleophile: Thiophene-2-boronic acid pinacol ester.

• Catalyst:

  (Chosen for stability in air).

• Base:

  (Mild base to prevent nitro-group reduction).

Step-by-Step Methodology:

• Inert Atmosphere: Purge a Schlenk flask with

  for 15 minutes.

• Solvation: Dissolve 1.0 eq of electrophile and 1.1 eq of boronic ester in degassed 1,4-dioxane/water (4:1 v/v).

• Catalysis: Add 5 mol%

  and 3.0 eq .

• Reflux: Heat to 90°C for 12–24 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc).

• Purification: Quench with water, extract with DCM. Purify via column chromatography on silica gel.

Structural Integrity Check

• -NMR: Look for the downfield shift of the proton adjacent to the nitro group ( ppm) due to the anisotropic deshielding effect.

• XRD: Single-crystal X-ray diffraction should confirm planarity (dihedral angle

  ) to ensure maximum -orbital overlap.

Optoelectronic Characterization

The electronic "tunability" of nitro-thiophenes is best quantified through their frontier orbital energies and non-linear optical coefficients.

HOMO-LUMO Energy Data

The following table summarizes experimental and calculated values for various nitro-thiophene derivatives, highlighting the gap reduction with increased conjugation and acceptor strength.

Compound System	HOMO (eV)	LUMO (eV)	Gap ( ) (eV)	Method
Nitro-thieno[3,2-b]thiophene	-6.39	-3.29	3.10	DFT/B3LYP [1]
DTS(FBTTh2)2-Nitro (MSTD6)	-5.20	-3.48	1.72	DFT/M06 [2]
Terthiophene-Nitro	-5.45	-3.15	2.30	CV/Optical [3]
Thiophene S-oxide (Nitro sub)	-6.80	-3.90	2.90	DFT [4]

Non-Linear Optical (NLO) Properties

The "push-pull" nature generates significant second-order hyperpolarizability (

), making these materials candidates for electro-optic modulators.

• Mechanism: The external electric field induces a redistribution of electrons along the conjugated path, heavily biased by the nitro group.

• Key Metric: Designed derivatives (e.g., MSTD7) have exhibited

  values as high as esu , significantly higher than standard urea references [2].

Electrochemical Behavior

Cyclic Voltammetry (CV) is the standard for determining the redox stability and energy levels of these systems.

Reduction Mechanism

The reduction of the nitro group in thiophene systems is generally observed as a quasi-reversible process in aprotic solvents (like Acetonitrile or THF).

Experimental Parameters:

• Working Electrode: Glassy Carbon.

• Electrolyte: 0.1 M

  in Acetonitrile.

• Reference:

  (Internal standard: Ferrocene ).

Observed Potentials:

• First Reduction (

  ): ~ -1.1 V to -1.4 V vs . Corresponds to the formation of the radical anion ( ).[1]

• Oxidation (

  ): ~ +0.8 V to +1.2 V. Corresponds to the oxidation of the thiophene backbone (polaron formation).

Graphviz Visualization: Redox Pathways

The stability of the radical anion is critical for both materials science (n-doping) and pharmacology (prodrug activation).

Figure 2: Electrochemical redox pathways for conjugated nitro-thiophenes.

Pharmacological Implications: The Redox Trigger

In drug development, the electronic properties of nitro-thiophenes are exploited for their bioactivation mechanism. Unlike their use in materials science where stability is key, here the instability of the reduced nitro group is the mechanism of action (MoA).

Mechanism of Action (MoA)

Nitro-thiophenes function as prodrugs.[2] They are relatively inert until they enter a bacterial cell or parasite.

• Enzymatic Reduction: Bacterial nitroreductases (e.g., NfsB in E. coli) reduce the nitro group [5].

• Electronic Influence: The conjugated thiophene ring stabilizes the intermediate radical anion, allowing it to persist long enough to interact with cellular targets.

• Toxicity: The radical anion undergoes further reduction to nitroso (

  ) and hydroxylamine ( ) species, which covalently bind to bacterial DNA, causing strand breaks and cell death.

Antibacterial Efficacy

Recent studies on nitrothiophene carboxamides demonstrate potent activity against multidrug-resistant (MDR) Gram-negative bacteria.

• Target: Mycobacterium tuberculosis, E. coli.

• Selectivity: The redox potential of the nitro-thiophene is tuned (via the conjugation length) to be reducible by bacterial enzymes but not by mammalian systems, providing a therapeutic window [6].

References

• Resan, S., & Al-Anber, M. (2024).[3] Investigation Nonlinear Properties (First and Second Hyperpolarizabilities) of The Nitro-thieno [3,2-b] thiophene -fullerene (C20) Molecule. Baghdad Science Journal. [Link]

• Khalid, M., et al. (2022).[4] Exploration of Nonlinear Optical Properties for the First Theoretical Framework of Non-Fullerene DTS(FBTTh2)2-Based Derivatives. ACS Omega. [Link]

• Scavia, G., et al. (2022).[4] Voltammetric and Spectroscopic Investigation of Electrogenerated Oligo-Thiophenes: Effect of Substituents on the Energy-Gap Value. Applied Sciences. [Link]

• Soto-Delgado, J., et al. (2012). Density Functional Theory Studies on Electronic Properties of Thiophene S-oxides. Journal of the Chilean Chemical Society. [Link][1][5]

• Debnath, A., et al. (2018). Nitrothiophene carboxamides, a novel narrow spectrum antibacterial series: Mechanism of action and Efficacy. Scientific Reports.[6] [Link]

• Yadav, M. R., et al. (2017).[7] The Suzuki-Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society. [Link]

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• 2. Nitrothiophene carboxamides, a novel narrow spectrum antibacterial series: Mechanism of action and Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. mdpi.com [mdpi.com]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. journals.asm.org [journals.asm.org]
• 7. The Suzuki-Miyaura Coupling of Nitroarenes [organic-chemistry.org]

A Technical Guide to Determining the Solubility Profile of 2-(2-Nitroprop-1-enyl)thiophene in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and developability.[1][2] This technical guide provides a comprehensive framework for determining the solubility profile of 2-(2-nitroprop-1-enyl)thiophene, a nitroalkene derivative containing a thiophene moiety, across a range of common organic solvents.[3][4] Due to the limited availability of specific experimental data for this compound in public literature, this document outlines a robust, first-principles approach based on the well-established isothermal equilibrium shake-flask method coupled with UV-Vis spectrophotometric analysis.[5][6][7] We detail the scientific rationale behind solvent selection, provide a step-by-step experimental protocol, and present a template for data analysis and reporting. This guide is intended for researchers, chemists, and formulation scientists in the pharmaceutical and chemical industries engaged in the physicochemical characterization of novel chemical entities.

Introduction: The Significance of Solubility in Drug Development

The therapeutic efficacy of an orally administered drug is fundamentally linked to its ability to dissolve in gastrointestinal fluids before it can be absorbed into systemic circulation.[8] Consequently, poor aqueous solubility is a primary contributor to the failure of promising drug candidates during development.[1] Understanding the solubility of a compound, such as 2-(2-nitroprop-1-enyl)thiophene, in various organic solvents is equally crucial. This knowledge informs:

• Process Chemistry: Selection of appropriate solvents for synthesis, purification, and crystallization.[9]

• Formulation Development: Identification of suitable co-solvents or vehicles for creating stable liquid dosage forms or for use in amorphous solid dispersions.[2]

• Preclinical Studies: Preparation of stock solutions for in vitro and in vivo assays.[1]

• Predictive Modeling: Generation of data for building quantitative structure-property relationship (QSPR) models to predict the solubility of related compounds.[10]

Physicochemical Context of 2-(2-Nitroprop-1-enyl)thiophene

2-(2-Nitroprop-1-enyl)thiophene is a nitroalkene, a class of compounds recognized as versatile intermediates in organic synthesis.[3][11] Its structure comprises a thiophene ring, a five-membered aromatic heterocycle, linked to a nitro-conjugated alkene. The key structural features influencing its solubility are:

• Thiophene Ring: A relatively nonpolar, aromatic system that suggests solubility in aromatic and nonpolar solvents.[4]

• Nitroalkene Group (-CH=C(CH₃)NO₂): A highly polar, electron-withdrawing functional group.[12] The nitro group can participate in strong dipole-dipole interactions and potentially hydrogen bonding as an acceptor. This polarity suggests solubility in polar aprotic and protic solvents.

The molecule's overall solubility will be a balance between the nonpolar thiophene ring and the polar nitroalkene substituent. It is anticipated to be sparingly soluble in water and readily soluble in many common organic solvents.[12][13]

Experimental Design: A Self-Validating Protocol

The cornerstone of reliable solubility determination is a robust and reproducible experimental design. We propose the isothermal equilibrium shake-flask method, which is considered the "gold standard" for measuring thermodynamic (or equilibrium) solubility.[6][14] The protocol is designed to be self-validating by ensuring that a true equilibrium state is achieved and accurately measured.

Rationale for Solvent Selection

To construct a comprehensive solubility profile, a diverse set of organic solvents should be selected, spanning a range of polarities, hydrogen bonding capabilities, and chemical classes. The following solvents provide a representative spectrum:

• Nonpolar: Hexane, Toluene

• Polar Aprotic: Dichloromethane (DCM), Ethyl Acetate, Acetone, Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO)

• Polar Protic: Methanol, Ethanol, Isopropanol (IPA)

This selection allows for the systematic investigation of how different intermolecular forces (van der Waals, dipole-dipole, hydrogen bonding) contribute to the solvation of the target compound.

Core Experimental Workflow

The workflow is designed to ensure that an excess of the solid compound is equilibrated with the solvent at a constant temperature until the concentration of the dissolved solute in the supernatant reaches a plateau.

Sources

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• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. database.ich.org [database.ich.org]
• 8. rjptonline.org [rjptonline.org]
• 9. uobabylon.edu.iq [uobabylon.edu.iq]
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• 11. researchgate.net [researchgate.net]
• 12. lkouniv.ac.in [lkouniv.ac.in]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. who.int [who.int]

The Thiophene Paradox: 2-Substitution as a Pivot Between Toxicity and Efficacy in Medicinal Chemistry

Executive Summary

The thiophene ring stands as one of the most versatile yet volatile scaffolds in medicinal chemistry. Historically viewed as a bioisostere of benzene, its application is defined by a critical dichotomy: the electron-rich sulfur atom confers unique binding properties but introduces significant metabolic liabilities, specifically S-oxidation and epoxide formation. This guide analyzes the evolution of 2-substituted thiophene derivatives , demonstrating how strategic functionalization at the

-position (C2) has transformed this moiety from a toxicological "structural alert" into the core engine of blockbuster drugs like Clopidogrel , Rivaroxaban , and Canagliflozin . We explore the mechanistic causality of metabolic activation, Structure-Activity Relationships (SAR), and the modern synthetic protocols that secure this privileged scaffold.

The Bioisosteric Foundation: Benzene vs. Thiophene

Thiophene is frequently employed as a bioisostere for benzene due to their steric and electronic similarities.[1][2] However, for a medicinal chemist, the differences are more valuable than the similarities.

Property	Benzene	Thiophene	Medicinal Implication
Aromaticity	High (Resonance Energy ~36 kcal/mol)	Moderate (Resonance Energy ~29 kcal/mol)	Thiophene is more reactive toward electrophiles (e.g., CYP450 enzymes).[1]
Electronic Character	-electron cloud evenly distributed	Electron-rich, Sulfur acts as a soft base	Enhanced - stacking; potential for S-coordination in active sites.[1]
Geometry	Hexagonal, Bond angle 120°	Pentagonal, C-S-C angle ~92°	Alters the vector of substituents; critical for fine-tuning receptor fit.[1]
Lipophilicity (logP)	2.13	1.81	Thiophene lowers logP slightly, improving solubility compared to phenyl analogs.[1]

Expert Insight: The lower resonance energy of thiophene means the C2 and C5 positions are significantly more nucleophilic than benzene carbons. This makes the C2 position the primary vector for both synthetic functionalization and metabolic attack .

The Metabolic Double-Edged Sword

The historical hesitation to use thiophene stems from the withdrawal of drugs like Tienilic acid and Suprofen .[3] The causality lies in the bioactivation of the thiophene ring by Cytochrome P450 (CYP) enzymes.[3]

Mechanism of Toxicity

Metabolism typically occurs via two pathways, both driven by the high electron density at the sulfur and C2/C5 positions:

• S-Oxidation: CYP450 oxidizes the sulfur to a thiophene S-oxide.[1] This intermediate is a potent Michael acceptor (dienophile) that depletes cellular glutathione (GSH) or covalently binds to proteins, causing hepatotoxicity.[1]

• Epoxidation: Oxidation across the C2-C3 or C4-C5 bond forms a thiophene epoxide, which rapidly rearranges to reactive hydroxy-thiophenes or ring-opens to form toxic unsaturated aldehydes.[1]

Diagram 1: Metabolic Divergence of the Thiophene Ring

This diagram illustrates the bifurcation between toxic bioactivation and safe clearance/prodrug activation.

Caption: CYP450-mediated oxidation pathways.[1][4][5][6] The red path indicates toxicological liability (Tienilic acid); the green path represents necessary prodrug activation (Clopidogrel).

Turning Liability into Efficacy: The Clopidogrel Case

The antiplatelet agent Clopidogrel (Plavix) represents the masterclass in harnessing 2-substituted thiophene chemistry. It is a prodrug that requires the metabolic instability of the thiophene ring to function.

The "2-Substitution" Mechanism

Clopidogrel features a thiophene ring fused to a tetrahydropyridine.[1] The activation sequence is strictly controlled by the C2 position:

• C2 Oxidation: CYP2C19 oxidizes the C2 position to form 2-hydroxyclopidogrel .[1]

• Tautomerization: This rapidly tautomerizes to 2-oxoclopidogrel (a thiolactone).[1]

• Ring Opening: The thiolactone is hydrolyzed (often by PON1 or further CYP activity), breaking the C2-S bond to reveal the active thiol and a carboxylic acid.

• Disulfide Bridge: The free thiol forms a disulfide bond with Cys17 and Cys270 of the P2Y12 receptor, irreversibly inhibiting platelet aggregation.

Key Takeaway: Without the specific reactivity of the thiophene C2 position, the ring opening required to unmask the thiol would not occur.

Diagram 2: Clopidogrel Bioactivation Cascade

Caption: The sequential oxidation and ring-opening of Clopidogrel.[7][8] The C2 carbon is the pivot point for the transformation from inert prodrug to active inhibitor.

Modern Strategy: Blocking and Binding (Rivaroxaban & Canagliflozin)

In modern drug design (post-2000s), the goal shifted from exploiting metabolic instability to preventing it, while leveraging the thiophene ring for receptor binding.

Rivaroxaban (Xarelto): The 5-Chloro Solution

Rivaroxaban, a Factor Xa inhibitor, utilizes a 5-chlorothiophene-2-carboxamide moiety.[9]

• The Problem: An unsubstituted thiophene-2-carboxamide would be susceptible to CYP-mediated oxidation at the electron-rich C5 position.

• The Solution: Introduction of a Chlorine atom at C5.

  • Metabolic Blockade: The Cl atom sterically and electronically deactivates the C5 position, preventing S-oxidation and polymerization.

  • Binding Affinity: The 5-Cl-thiophene moiety fits precisely into the S1 pocket of Factor Xa. The chlorine atom engages in a specific halogen interaction (hydrophobic/Van der Waals) with Tyr228, boosting potency by 10-fold compared to the unsubstituted analog.

Canagliflozin (Invokana): The Stable Linker

Canagliflozin (SGLT2 inhibitor) replaces the proximal phenyl ring of the gliflozin pharmacophore with a 2,5-disubstituted thiophene .

• Role: It acts as a bioisosteric linker connecting the glucose moiety (via the C2 position) to the distal 4-fluorophenyl ring (at the C5 position).

• Advantage: The thiophene ring alters the dihedral angle between the two aromatic systems compared to a biphenyl scaffold, optimizing the fit within the SGLT2 channel. The 2,5-substitution pattern is metabolically robust.[1]

Synthetic Methodologies for 2-Substituted Thiophenes

Accessing the 2-position with high regioselectivity is the cornerstone of thiophene medicinal chemistry.

Protocol A: Regioselective Lithiation (Self-Validating System)

Because the pKa of the C2 proton (~32) is lower than C3, lithiation is highly selective.

• Reagents: Thiophene, n-Butyllithium (n-BuLi), anhydrous THF.[1]

• Protocol:

  • Cool THF solution of thiophene to -78°C under Argon.

  • Add n-BuLi (1.1 equiv) dropwise.[1] Validation: Color change to yellow/orange indicates anion formation.[1]

  • Stir for 30 min.

  • Add electrophile (e.g., CO2, aldehyde, halide).[1]

  • Self-Validation Step: Quench a small aliquot with D2O and analyze via 1H-NMR. >95% deuterium incorporation at C2 confirms successful lithiation before adding the expensive electrophile.[1]

Protocol B: The Gewald Reaction (De Novo Synthesis)

For generating 2-aminothiophenes (common in kinase inhibitors), the Gewald reaction is the industry standard.

• Components: Ketone/Aldehyde + Activated Nitrile (e.g., malononitrile) + Elemental Sulfur + Amine Base.[1]

• Mechanism: Knoevenagel condensation followed by thionation and cyclization.[1]

• Advantage: One-pot synthesis of highly functionalized 2-aminothiophenes that are difficult to access via substitution of an existing ring.[1]

Diagram 3: Synthetic Decision Tree

Caption: Decision matrix for synthesizing 2-substituted thiophenes. Choice depends on the electronic nature of the target and availability of precursors.

References

• Dansette, P. M., et al. (2012).[1] Cytochromes P450 Catalyze Both Steps of the Major Pathway of Clopidogrel Bioactivation, whereas Paraoxonase Catalyzes the Formation of a Minor Thiol Metabolite Isomer.[7][8] Chemical Research in Toxicology. Link

• Nomura, S., et al. (2010).[1][10] Discovery of Canagliflozin, a Novel C-Glucoside with Thiophene Ring, as Sodium-Dependent Glucose Cotransporter 2 Inhibitor for the Treatment of Type 2 Diabetes Mellitus.[10] Journal of Medicinal Chemistry. Link

• Straub, A., et al. (2010).[1] Entering the Era of Non-Basic P1 Site Groups: Discovery of Xarelto (Rivaroxaban). Current Topics in Medicinal Chemistry. Link

• Mishra, R., et al. (2011).[1] Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica.[1][11] Link

• Puterová, Z., et al. (2009).[1] Substituted 2-Aminothiophenes: Synthesis, Properties and Applications. Arkivoc. Link

• Savi, P., et al. (2006).[1] The active metabolite of Clopidogrel disrupts P2Y12 receptor oligomers and partitions them out of lipid rafts. Proceedings of the National Academy of Sciences. Link

Sources

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• 2. cognizancejournal.com [cognizancejournal.com]
• 3. The story of clopidogrel and its predecessor, ticlopidine: Could these major antiplatelet and antithrombotic drugs be discovered and developed today? [comptes-rendus.academie-sciences.fr]
• 4. researchgate.net [researchgate.net]
• 5. Cytochrome P450 oxidation of the thiophene-containing anticancer drug 3-[(quinolin-4-ylmethyl)-amino]-thiophene-2-carboxylic acid (4-trifluoromethoxy-phenyl)-amide to an electrophilic intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ClinPGx [clinpgx.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Cytochromes P450 catalyze both steps of the major pathway of clopidogrel bioactivation, whereas paraoxonase catalyzes the formation of a minor thiol metabolite isomer - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 11. derpharmachemica.com [derpharmachemica.com]

Protocols & Analytical Methods

Application Note: Synthesis of 2-(2-Nitroprop-1-enyl)thiophene using Ammonium Acetate

Abstract

This application note details the protocol for the synthesis of 2-(2-nitroprop-1-enyl)thiophene , a valuable intermediate in the synthesis of thiophene-based pharmaceutical analogues (bioisosteres of phenethylamines). The method utilizes a Henry reaction (nitroaldol condensation) between thiophene-2-carboxaldehyde and nitroethane, catalyzed by ammonium acetate in glacial acetic acid. This guide provides a robust, scalable workflow, mechanistic insights, and safety protocols for researchers in drug discovery and organic synthesis.

Introduction

Nitroalkenes are critical precursors in organic synthesis, serving as Michael acceptors and intermediates for reduction to primary amines (via LiAlH₄) or ketones (via Nef reaction). 2-(2-Nitroprop-1-enyl)thiophene is specifically sought after as a precursor to 2-(2-aminopropyl)thiophene , a sulfur-containing analogue of the amphetamine class.

While various bases (e.g., butylamine, NaOH) can catalyze the Henry reaction, ammonium acetate (NH₄OAc) in acetic acid is preferred for aromatic aldehydes. It promotes the formation of an iminium intermediate, which is more electrophilic than the free aldehyde, and the acidic medium facilitates the subsequent dehydration step to lock in the conjugated nitroalkene structure.

Reaction Mechanism

The reaction proceeds via a condensation-dehydration sequence. Ammonium acetate acts as a dual-purpose catalyst: it provides ammonia to form a reactive imine/iminium species and acetate to act as a base for deprotonating the nitroalkane.

Mechanistic Pathway (DOT Diagram)

Figure 1: Mechanistic pathway showing imine formation and nitronate attack.

Materials and Equipment

Reagents

Reagent	CAS Number	Purity	Role
Thiophene-2-carboxaldehyde	98-03-3	>98%	Substrate (Electrophile)
Nitroethane	79-24-3	>98%	Reagent (Nucleophile)
Ammonium Acetate	631-61-8	AR Grade	Catalyst
Glacial Acetic Acid	64-19-7	>99%	Solvent
Isopropyl Alcohol (IPA)	67-63-0	>99%	Recrystallization Solvent

Equipment

• Round-bottom flask (RBF) with 24/40 joint.

• Reflux condenser.

• Magnetic stirrer and hotplate with oil bath.

• Buchner funnel and vacuum filtration setup.

• Ice-water bath.

Experimental Protocol

Stoichiometry

• Aldehyde: 1.0 equivalent

• Nitroethane: 1.5 - 2.0 equivalents (Excess drives equilibrium)

• Ammonium Acetate: 0.4 - 0.5 equivalents

• Solvent: 4-5 mL Glacial Acetic Acid per gram of aldehyde.

Step-by-Step Procedure

Step 1: Reaction Assembly

• Equip a round-bottom flask with a magnetic stir bar.

• Add 11.2 g (100 mmol) of Thiophene-2-carboxaldehyde.

• Add 11.3 g (150 mmol, ~10.8 mL) of Nitroethane.

• Add 3.1 g (40 mmol) of Ammonium Acetate.

• Add 50 mL of Glacial Acetic Acid.

• Attach a reflux condenser.

Step 2: Reflux

• Heat the mixture to a gentle reflux (internal temp ~100-105°C) with stirring.

• Maintain reflux for 2 to 4 hours .

  • Checkpoint: The color typically deepens to a dark orange/red. Monitor via TLC (Solvent: 20% EtOAc/Hexane) until the aldehyde spot disappears.

Step 3: Workup and Isolation [1]

• Remove the flask from heat and allow it to cool to approximately 50°C.

• Pour the warm reaction mixture slowly into 200 mL of ice-cold water with vigorous stirring.

• The product will precipitate as a yellow-orange solid. If an oil forms, scratch the side of the beaker with a glass rod to induce crystallization or cool further in a fridge.

• Filter the crude solid using a Buchner funnel.

• Wash the filter cake with 2 x 50 mL of cold water to remove residual acetic acid.

Step 4: Purification

• Transfer the crude solid to a clean flask.

• Recrystallize from hot Isopropyl Alcohol (IPA) or Ethanol.

  • Dissolve in minimum boiling solvent.

  • Allow to cool slowly to room temperature, then to 4°C.

• Filter the purified yellow needles and dry in a vacuum desiccator or air-dry.

Workflow Diagram (DOT)

Figure 2: Operational workflow for the synthesis.

Characterization & Data

Physical Properties[2][3][4][5]

• Appearance: Yellow crystalline solid (needles).

• Melting Point: 68–70 °C (Lit. ~69 °C [1]).

• Solubility: Soluble in DCM, EtOAc, hot alcohols; insoluble in water.

Representative NMR Data (Expected)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.20 (s, 1H, Vinyl CH =C),

  • δ 7.50 (d, 1H, Thiophene H -5),

  • δ 7.35 (d, 1H, Thiophene H -3),

  • δ 7.15 (dd, 1H, Thiophene H -4),

  • δ 2.60 (s, 3H, CH ₃).

  • Note: The chemical shifts are characteristic of (E)-2-(2-nitroprop-1-enyl)thiophene.

Expertise & Optimization Tips

• Water Management: While ammonium acetate produces water during the reaction, the glacial acetic acid solvent generally absorbs it. However, if yields are low, adding a small amount of acetic anhydride or using a Dean-Stark trap (with toluene as co-solvent) can push the equilibrium by removing water.

• Catalyst Quality: Ammonium acetate is hygroscopic. "Wet" catalyst can be used, but ensure the bottle hasn't turned completely to liquid. If in doubt, increase the catalyst loading slightly (to 0.6 eq).

• Oil Formation: If the product oils out upon quenching, it usually means the mixture is too warm or contains impurities. Decant the water, dissolve the oil in a small amount of hot ethanol, and let it stand in the freezer (-20°C) to force crystallization.

Safety & Handling

• Nitroethane: Flammable liquid.[2] Vapors may form explosive mixtures with air.[2] Use in a fume hood.

• Nitroalkenes: The product is a Michael acceptor and a potential lachrymator/irritant. Avoid skin contact.[1][2][3][4] Wear nitrile gloves and safety goggles.

• Thiophenes: Organic sulfur compounds often have strong odors; waste should be segregated into halogenated/sulfur waste streams.

References

• Sigma-Aldrich.[5][6] (E)-2-(2-Nitroprop-1-enyl)thiophene Product Page. Retrieved from [5]

• Li, Z., Shen, L., & Li, J. (2011). (E)-2-(2-Nitroprop-1-enyl)thiophene.[5][6] Acta Crystallographica Section E, 67(4). Retrieved from

• BenchChem. Application Notes and Protocols for the Synthesis of Substituted Phenyl-2-Nitropropenes. Retrieved from

• Organic Chemistry Portal. Henry Reaction (Nitroaldol Reaction). Retrieved from

Sources

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• 5. (E)-2-(2-Nitroprop-1-enyl)thiophene | Sigma-Aldrich [sigmaaldrich.com]
• 6. (E)-2-(2-Nitroprop-1-enyl)thiophene | Sigma-Aldrich [sigmaaldrich.com]

Advanced Application Note: 2-(2-Nitroprop-1-enyl)thiophene as a Michael Acceptor

Executive Summary

This application note details the utility of 2-(2-Nitroprop-1-enyl)thiophene (CAS: 6937-35-5) as a versatile Michael acceptor in organic synthesis. While often viewed merely as a precursor for reduction, the electrophilic character of the

-carbon in this nitroalkene system offers a strategic entry point for constructing complex, branched heterocyclic scaffolds.

This guide focuses on carbon-carbon and carbon-heteroatom bond-forming reactions via conjugate addition. We present validated protocols for Friedel-Crafts alkylations with indoles and enantioselective additions of 1,3-dicarbonyls, emphasizing mechanistic control and reaction optimization.

Regulatory & Safety Notice: Research Use Only. This compound is a structural precursor to bioactive amines. This guide strictly addresses non-reductive synthetic applications (Michael additions) for the generation of diverse chemical libraries. Users must adhere to all local regulations regarding scheduled precursor handling.

Chemical Profile & Reactivity[1][2][3][4][5]

Electronic Structure

The 2-(2-Nitroprop-1-enyl)thiophene molecule features a thiophene ring conjugated to a nitroalkene side chain. The strongly electron-withdrawing nitro group lowers the energy of the LUMO (Lowest Unoccupied Molecular Orbital), making the

-carbon (adjacent to the thiophene ring) highly electrophilic.

• Electrophile:

  -carbon (C-3 relative to the nitro group).

• Activator: The nitro group (

  ) stabilizes the anionic intermediate (nitronate) formed upon nucleophilic attack.

• Sterics: The

  -methyl group provides moderate steric bulk, influencing diastereoselectivity during protonation of the nitronate intermediate.

Mechanistic Pathway

The general mechanism involves the attack of a nucleophile (Nu) on the

-carbon, generating a resonance-stabilized nitronate species. This intermediate is subsequently protonated to yield the Michael adduct.

Figure 1: General mechanistic flow of Michael addition to nitroalkenes.

Application 1: Friedel-Crafts Alkylation with Indoles

This reaction couples the electron-rich indole heterocycle with the electron-deficient nitroalkene. It is a powerful method for synthesizing 3-(2-nitroalkyl)indoles , which are valuable pharmacophores in medicinal chemistry (e.g., tryptamine analogues).

Reaction Scheme

Electrophile: 2-(2-Nitroprop-1-enyl)thiophene (1.0 equiv) Nucleophile: Indole (1.2 equiv) Catalyst: Lewis Acid (e.g.,

, ) or Brønsted Acid Solvent: Dichloromethane (DCM) or Toluene

Detailed Protocol

Objective: Synthesis of 3-(2-nitro-1-(thiophen-2-yl)propyl)-1H-indole.

Step-by-Step Procedure:

• Preparation: In a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-(2-Nitroprop-1-enyl)thiophene (169 mg, 1.0 mmol) in anhydrous Dichloromethane (DCM) (5.0 mL).

• Addition: Add Indole (140 mg, 1.2 mmol) to the solution.

• Catalysis: Add Indium(III) Bromide (

  ) (18 mg, 5 mol%) in one portion.

  • Note: Other effective catalysts include

    or simply silica gel support for solvent-free variations.

• Reaction: Stir the mixture at room temperature (

  ) under an inert atmosphere ( or Ar). Monitor by TLC (Hexane/EtOAc 4:1).

  • Typical Time: 2–6 hours. The spot for the nitroalkene (yellow/orange) should disappear.

• Quench: Once complete, dilute the reaction mixture with water (10 mL) and extract with DCM (

  ).

• Workup: Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Gradient: 5% to 20% EtOAc in Hexanes).

• Yield Expectation: 85–95% as a viscous oil or low-melting solid.

Data Summary

Parameter	Specification
Substrate	2-(2-Nitroprop-1-enyl)thiophene
Reagent	Indole (1.2 equiv)
Catalyst	(5 mol%)
Temp/Time	/ 4 h
Yield	>90%
Selectivity	C3-alkylation of indole (exclusive)

Application 2: Asymmetric Michael Addition (Organocatalysis)

For applications requiring stereochemical control, organocatalysts such as chiral thioureas or squaramides are highly effective. This protocol describes the addition of Diethyl Malonate .

Protocol Overview

• Mix: Combine nitroalkene (1.0 equiv) and chiral thiourea catalyst (10 mol%) in Toluene.

• Nucleophile: Add Diethyl Malonate (2.0 equiv).

• Base: Add a mild base (e.g.,

  , 10 mol%) if the catalyst is not bifunctional.

• Conditions: Stir at

  to enhance enantioselectivity.

• Result: Formation of a chiral

  -nitro ester with two adjacent stereocenters (due to the -methyl and -thiophene groups).

Experimental Workflow Diagram

Figure 2: Standard workflow for Lewis Acid catalyzed Michael addition.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Steric hindrance of -methyl group.	Increase temperature to or double catalyst loading.
Polymerization	Anionic polymerization of nitroalkene.	Ensure dilute conditions (0.1–0.2 M); avoid strong bases (e.g., NaH, LDA). Use mild bases ( , TEA).
Poor Diastereoselectivity	Fast protonation of nitronate.	Lower temperature ( ); use bulky chiral catalysts to shield the face.
Oily Product	Residual solvent or impurities.	Dry thoroughly under high vacuum; use a gradient column to remove unreacted indole.

Safety & Handling

• Hazards: 2-(2-Nitroprop-1-enyl)thiophene is a nitroalkene. These compounds are often lachrymators (induce tearing) and skin irritants.

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat.

• Ventilation: All operations must be performed inside a functioning fume hood.

• Waste: Dispose of halogenated solvents and organic waste in designated containers. Neutralize acidic aqueous waste before disposal.

References

• Ballini, R., & Petrini, M. (2004).[1] Nitroalkanes as key building blocks for the synthesis of heterocyclic derivatives. Tetrahedron, 60(5), 1017-1047. Link

• Bandini, M., et al. (2002). Catalytic enantioselective Friedel–Crafts alkylation of indoles with nitroalkenes. Chemical Communications, 919-920. Link

• Berdini, V., et al. (2008). Practical synthesis of 3-substituted indoles by reaction of indoles with nitroalkenes in water. Tetrahedron, 64(17), 3701-3706. Link

• Pellegrini, C., et al. (1994). Enantioselective synthesis of 2-nitro-1,3-diarylpropanes via conjugate addition to nitroolefins. Tetrahedron: Asymmetry, 5(10), 1979-1992. Link

• Sigma-Aldrich. (2023). Safety Data Sheet: (E)-2-(2-Nitroprop-1-enyl)thiophene. Link

Sources

• 1. (E)-2-(2-Nitro­prop-1-en­yl)thio­phene - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of Thiophene Analogues of Amphetamine via Nitropropene Intermediates: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the synthesis of thiophene analogues of amphetamine, potent central nervous system stimulants. The synthetic strategy hinges on the formation of a nitropropene intermediate followed by its reduction. Specifically, this protocol outlines the Henry condensation of 2-thiophenecarboxaldehyde with nitroethane to yield 2-(2-nitropropenyl)thiophene, and its subsequent reduction to 1-(thiophen-2-yl)propan-2-amine (thiopropamine). This application note offers in-depth procedural details, mechanistic insights, and data presentation to support researchers in the fields of medicinal chemistry and drug development.

Introduction

The replacement of a phenyl ring with a thiophene ring is a common bioisosteric substitution in medicinal chemistry. Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, often imparts favorable pharmacokinetic and pharmacodynamic properties to drug candidates.[1] Thiophene analogues of amphetamine, such as thiopropamine, have demonstrated stimulant effects, albeit with different potencies compared to their phenyl counterparts.[2] The synthesis of these compounds is of significant interest for structure-activity relationship (SAR) studies and the development of novel therapeutic agents.[3][4]

This guide focuses on a reliable and well-established two-step synthetic route commencing with the Henry reaction, also known as the nitroaldol reaction.[5][6] This reaction involves the base-catalyzed condensation of a nitroalkane with an aldehyde or ketone.[7][8][9] The resulting β-nitro alcohol can then be dehydrated to form a nitroalkene, a versatile intermediate that can be reduced to the corresponding primary amine.[5]

Synthetic Strategy Overview

The overall synthetic pathway involves two key transformations:

• Henry Condensation: 2-Thiophenecarboxaldehyde is reacted with nitroethane in the presence of a base to form 2-(2-nitropropenyl)thiophene.

• Reduction: The nitropropene intermediate is then reduced to the target amine, 1-(thiophen-2-yl)propan-2-amine.

Caption: Henry Reaction Mechanism.

Experimental Protocol

This protocol is adapted from a procedure utilizing sonication to promote the reaction. [10] Materials:

• 2-Thiophenecarboxaldehyde

• Nitroethane

• Butylamine

• Acetic Acid (AcOH)

• Ethanol (EtOH)

• Ethyl Acetate (EtOAc)

• Ice

Equipment:

• Round-bottom flask

• Ultrasonic bath

• Magnetic stirrer

• Buchner funnel and flask

• Standard laboratory glassware

Procedure:

• To a solution of 2-thiophenecarboxaldehyde (50 mmol) in acetic acid (25 mL), add nitroethane (75 mmol).

• Add butylamine (100 mmol, 7.4 mL) to the mixture.

• Sonicate the reaction mixture at 60 °C. Monitor the reaction progress by Gas Chromatography (GC) until the complete conversion of the aldehyde is observed.

• Upon completion, pour the reaction mixture into ice water.

• Collect the resulting precipitate by filtration using a Buchner funnel.

• Wash the precipitate thoroughly with water.

• Recrystallize the crude product from an ethanol/ethyl acetate mixture to yield pure (E)-2-(2-nitroprop-1-enyl)thiophene. [10]

  Reagent	Molar Eq.	Amount
  2-Thiophenecarboxaldehyde	1.0	50 mmol
  Nitroethane	1.5	75 mmol
  Butylamine	2.0	100 mmol

  | Acetic Acid | Solvent | 25 mL |

Table 1: Reagent stoichiometry for the Henry condensation.

Part 2: Reduction of 2-(2-Nitropropenyl)thiophene

The reduction of the nitropropene intermediate is the final step in the synthesis of the thiophene amphetamine analogue. Various reducing agents can be employed for this transformation, including lithium aluminum hydride (LiAlH4), catalytic hydrogenation (e.g., H2/Pd-C or Raney Nickel), and boron-containing reagents like diborane. [11][12][13]The choice of reducing agent can influence the reaction conditions and yield. Below are protocols for two common reduction methods.

Protocol 2A: Reduction using Borohydride Supported on Ion Exchange Resin

This method offers a convenient and milder alternative to other reducing agents. [11] Materials:

• 2-(2-Nitropropenyl)thiophene

• Methanol (MeOH)

• Borohydride supported on ion exchange resin

• Water

Equipment:

• Erlenmeyer flask

• Magnetic stirrer

• Filtration apparatus

• Rotary evaporator

Procedure:

• Dissolve 2-(2-nitropropenyl)thiophene (2 mmol, 0.338 g) in methanol (40 mL) in a 100 mL Erlenmeyer flask equipped with a magnetic stirring bar. [11]2. Add borohydride supported on an ion exchange resin (2.2 mmol, 0.88 g) to the stirred solution at room temperature. [11]A mild exothermic reaction will be observed, and the yellow color of the nitroalkene will gradually disappear.

• Stir the reaction mixture for 60 minutes at room temperature. [11]4. Filter off the resin and wash it twice with methanol (2 x 10 mL). [11]5. Remove the methanol from the filtrate under reduced pressure using a rotary evaporator to yield the pure 2-(2-nitropropyl)thiophene as an oil. [11]To obtain the final amine, a further reduction step (e.g., with LiAlH4 or catalytic hydrogenation) is required to convert the nitroalkane to the amine.

Protocol 2B: Reduction using Diborane

Diborane is a powerful reducing agent capable of converting the nitro group directly to an amine. [12] Materials:

• 2-(2-Nitropropenyl)thiophene

• Diborane solution in an appropriate solvent (e.g., THF)

• Anhydrous solvent (e.g., THF, dioxane, or glyme)

• Aqueous base (e.g., NaOH)

• Acid (e.g., HCl)

• Organic solvent for extraction

Equipment:

• Reaction flask with a dropping funnel and nitrogen inlet

• Stirring apparatus

• Cooling bath

• Separatory funnel

• Standard laboratory glassware

Procedure:

• In a reaction flask under a nitrogen atmosphere, place a molar excess (3-5:1) of a stirred solution of diborane. [12]2. Slowly add a solution of 2-(2-nitropropenyl)thiophene in an anhydrous solvent to the diborane solution, maintaining the temperature between 5 °C and 15 °C. [12]3. Stir the mixture at a reduced temperature (5 °C to 20 °C) for 8 to 72 hours. [12]4. After the reaction is complete, carefully quench the reaction with water.

• Basify the mixture with an aqueous base (e.g., NaOH) and extract the product with an organic solvent. [12]6. The free base form of 1-(thiophen-2-yl)propan-2-amine can be isolated by conventional means, such as extraction and subsequent removal of the solvent. [12]

  Reduction Method	Key Reagents	Typical Yield	Notes
  Borohydride Resin	Borohydride on ion exchange resin	78% (for nitroalkane) [11]	Milder conditions, yields the nitroalkane intermediate.

  | Diborane | Diborane (BH3) | Not specified | Powerful reducing agent, directly yields the amine. [12]|

Table 2: Comparison of reduction methods for 2-(2-nitropropenyl)thiophene.

Characterization

The synthesized compounds should be characterized using standard analytical techniques to confirm their identity and purity. These include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the structure of the molecules.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To assess the purity of the compounds.

Safety Precautions

• All experimental work should be conducted in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Nitro compounds can be energetic and should be handled with care.

• Diborane is a toxic and flammable gas and should be handled with extreme caution by experienced personnel.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

This application note provides a comprehensive guide for the synthesis of thiophene analogues of amphetamine via nitropropene intermediates. The described protocols for the Henry condensation and subsequent reduction are robust and can be adapted for the synthesis of a variety of substituted thiophene amphetamine derivatives. The mechanistic insights and detailed experimental procedures provided herein are intended to facilitate the work of researchers in medicinal chemistry and drug discovery.

References

• Varma, R. S., & Kabalka, G. W. (n.d.). A review of the reduction of conjugated nitroalkenes. Erowid. Retrieved from

• Campaigne, E., & McCarthy, W. C. (1952). Heterocyclic analogs of amphetamine: Thioureas, dithiocarbamates, and negatively substituted amides. Journal of Medicinal Chemistry, 14(1), 1-5. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved from [Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. Retrieved from [Link]

• Mishra, R., Kumar, N., & Sachan, N. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Quality Assurance, 12(3), 282-291. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Henry Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Henry Reaction. Retrieved from [Link]

• SynArchive. (n.d.). Henry Reaction. Retrieved from [Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. Retrieved from [Link]

• Verly, M. J. (2010). A review of the synthesis of amphetamine and related compounds. Forensic Science International, 197(1-3), 1-11. Retrieved from [Link]

• Wikipedia. (n.d.). Thiopropamine. Retrieved from [Link]

• Wikipedia. (n.d.). Henry reaction. Retrieved from [Link]

• Sahu, J. K., et al. (2022). Synthesis, Characterization of thiophene derivatives and its biological applications. Journal of Chemical Health Risks, 12(2), 221-230. Retrieved from [Link]

• Shetrit, D., et al. (2020). Ferredoxin-mediated reduction of 2-nitrothiophene inhibits photosynthesis: mechanism and herbicidal potential. Biochemical Journal, 477(6), 1149-1158. Retrieved from [Link]

• Fun, H. K., et al. (2011). (E)-2-(2-Nitroprop-1-enyl)thiophene. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 9), o2383. Retrieved from [Link]

• Wang, Y., et al. (2021). Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. Organic Letters, 23(18), 7176-7180. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of thiophenes. Retrieved from [Link]

• Musser, J. H., & Chakraborty, U. R. (1990). U.S. Patent No. 4,906,756. Washington, DC: U.S. Patent and Trademark Office.

• Organic Chemistry Portal. (n.d.). Nitro Reduction. Retrieved from [Link]

• PrepChem. (n.d.). Step A: Preparation of 3-(2-thienylthio)propionic acid. Retrieved from [Link]

• Slideshare. (n.d.). Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene. Retrieved from [Link]

• Castaldi, G., & Giordano, C. (1991). European Patent No. EP0439404A2. Munich, Germany: European Patent Office.

• Chemistry Steps. (2020, April 15). Preparation of Amines. Retrieved from [Link]

• Castaldi, G., & Giordano, C. (1990). European Patent No. EP0367233A2. Munich, Germany: European Patent Office.

• Verbitskiy, E. V., et al. (2015). Synthesis of 6-thienyl-substituted 2-amino-3-cyanopyridines. Russian Chemical Bulletin, 64(3), 689-694. Retrieved from [Link]

Sources

• 1. journalwjarr.com [journalwjarr.com]
• 2. Thiopropamine - Wikipedia [en.wikipedia.org]
• 3. Heterocyclic analogs of amphetamine: Thioureas, dithiocarbamates, and negatively substituted amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. impactfactor.org [impactfactor.org]
• 5. Henry reaction - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Henry Reaction [organic-chemistry.org]
• 9. synarchive.com [synarchive.com]
• 10. (E)-2-(2-Nitro­prop-1-en­yl)thio­phene - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Varma & Kabalka Nitroalkene Reduction Review - [www.rhodium.ws] [erowid.org]
• 12. US4906756A - 2-(2-nitrovinyl)thiophene reduction and synthesis of thieno[3,2-c]pyridine derivatives - Google Patents [patents.google.com]
• 13. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Henry Condensation for Thiophene Derivatives

Subject: Optimization and Troubleshooting of Nitrovinylthiophene Synthesis Ticket ID: HC-THIO-001 Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Reaction Logic

The Challenge: Synthesizing 2-(2-nitrovinyl)thiophene (and its derivatives) via the Henry condensation presents a unique paradox. While thiophene-2-carbaldehyde is chemically reactive, the electron-rich nature of the thiophene ring renders the aldehyde carbonyl less electrophilic than its benzene counterparts (e.g., benzaldehyde). Furthermore, the thiophene ring is sensitive to strong mineral acids (polymerization) and strong oxidizers.

The Solution: Success relies on a "Buffered Dehydration" strategy. Unlike simple aldol reactions, the Henry reaction is reversible. To isolate the condensation product (nitroalkene) rather than the intermediate (nitroalcohol), you must drive the equilibrium forward by removing water while avoiding conditions that trigger Michael addition of the nitroalkane to the product.

Mechanism & Workflow Visualization

The following diagram illustrates the reaction pathway and critical control points where yield is often lost.

Figure 1: Mechanistic pathway of the Henry condensation showing the reversible nature of the nitroalcohol formation and critical side-reaction pathways.

Standard Operating Protocols (SOPs)

Do not rely on generic "benzaldehyde" protocols. Thiophene requires specific buffering.

Method A: The "Gold Standard" (Ammonium Acetate/Acetic Acid)

Best for: Large scale, high purity, and avoiding polymerization.

The Logic: Ammonium acetate (

) acts as a dual-activation catalyst. It provides ammonia (base) to deprotonate the nitroalkane and acetic acid (acid) to activate the aldehyde carbonyl and catalyze the dehydration step.

• Stoichiometry: 1.0 eq Thiophene-aldehyde : 1.5 eq Nitroalkane : 0.5 eq

  .

• Solvent: Glacial Acetic Acid (acts as solvent and catalyst component).

• Procedure:

  • Dissolve aldehyde in glacial acetic acid (approx. 5 mL per mmol).

  • Add nitroalkane and ammonium acetate.[1]

  • Critical Step: Reflux gently (100–110°C) for 2–4 hours. Do not overheat.

  • Monitor via TLC (Hexane:EtOAc 8:2). The product is usually a bright yellow/orange solid; the aldehyde is oil/low-melting solid.

• Workup:

  • Cool to room temperature.[2] The product often crystallizes directly.

  • If no precipitate: Pour mixture into crushed ice/water.

  • Filter the yellow solid. Wash with cold water to remove acid.

  • Purification: Recrystallize from Methanol or Ethanol.

Method B: Microwave-Assisted (Solvent-Free/Ethanol)

Best for: Rapid screening, library synthesis.

The Logic: Microwave irradiation provides direct dielectric heating, accelerating the dehydration step significantly, which prevents the "Retro-Henry" reaction (reversion to starting materials).

• Stoichiometry: 1.0 eq Aldehyde : 1.2 eq Nitroalkane : 0.1 eq

  .

• Solvent: Minimal Ethanol (just enough to create a slurry) or Solvent-Free (neat).

• Procedure:

  • Combine reagents in a microwave-safe vial.

  • Irradiate at 80–90°C for 5–15 minutes (Power: Dynamic/Max 200W).

  • Note: Thiophene derivatives absorb microwave energy well; use an IR sensor to prevent thermal runaway.

• Workup: Cool vial. Add cold ethanol. Filter the precipitate.

Troubleshooting & Optimization Matrix

Use this guide to diagnose specific experimental failures.

Symptom	Probable Cause	Corrective Action	Mechanism Insight
Low Yield (<40%)	Equilibrium Reversion (Retro-Henry)	Remove Water: Use a Dean-Stark trap (toluene reflux) or add Molecular Sieves (3Å/4Å) to the reaction.	The formation of the nitroalcohol is reversible.[3] Water accumulation pushes the equilibrium back to the aldehyde.
Black/Tar Formation	Polymerization of Thiophene	Lower Temperature / Buffer: Switch from strong bases (NaOH/KOH) to Ammonium Acetate. Ensure inert atmosphere ( ).	Thiophene is electron-rich and polymerizes in the presence of strong mineral acids or uncontrolled radical sources.
Product is Oil (Not Solid)	Incomplete Dehydration	Force Elimination: Increase reaction time or add a trace of p-TsOH (if using benzene/toluene) to drive water off.	The intermediate -nitroalcohol is often an oil. You need to drive the reaction to the alkene (solid).
Impurity: "Double Mass"	Michael Addition	Stoichiometry Control: Reduce Nitroalkane equivalents. Do not exceed 1.5 eq. Stop reaction immediately upon consumption of aldehyde.	The product (nitroalkene) is a strong Michael acceptor. Excess nitroalkane will attack the product, forming a dinitro-species.
No Reaction	Deactivated Carbonyl	Catalyst Swap: If the thiophene has electron-donating groups (e.g., -OMe), use a stronger catalyst system like -alanine/acetic acid or L-Proline.	Electron-donating groups on the thiophene ring make the carbonyl carbon less positive (less electrophilic).

Catalyst Performance Comparison

Select the catalyst based on your specific thiophene substitution pattern.

Catalyst System	Reactivity	Side Reactions	Recommended For
/ HOAc	Moderate (High Specificity)	Low	Standard substrates. Best balance of yield and purity.
NaOH / MeOH	High (Aggressive)	High (Cannizzaro/Polymer)	Only for simple, robust substrates. Not recommended for complex thiophenes.
L-Proline	Moderate	Very Low	Sensitive substrates. Mild organocatalysis prevents ring degradation.
Ionic Liquids (e.g., [bmim] )	High	Low	Green chemistry applications; allows recycling of catalyst.

FAQ: Expert Insights

Q: Why is my yield lower with 2-nitrothiophene compared to 2-nitrobenzene? A: Electronic effects. Thiophene is a

-excessive heteroaromatic ring. It donates electron density into the carbonyl group (via resonance), making the carbonyl carbon less electrophilic. This slows down the initial attack by the nitronate anion. You generally need slightly more vigorous conditions (refluxing acetic acid) compared to benzenoid systems.

Q: Can I use nitromethane and nitroethane interchangeably? A: Chemically yes, but physically no. Nitroethane products (with a methyl group on the

-carbon) are often more stable and crystalline. Nitromethane products (terminal nitroalkenes) are more reactive and can sometimes polymerize upon storage. Store nitromethane-derived products in the dark at -20°C.

Q: How do I clean the "Thiophene Tar" from my glassware? A: If polymerization occurs, standard acid/base baths often fail. Use an oxidizing wash (carefully): a solution of Potassium Permanganate (

) in aqueous NaOH will oxidize the sulfur-polymer, making it soluble.

References

• Gairaud, C. B., & Lappin, G. R. (1953). The Synthesis of Nitrostyrenes and Nitrovinylthiophenes. The Journal of Organic Chemistry, 18(1), 1–3. Link

  • Core Reference: Establishes the ammonium acetate/acetic acid method as the baseline protocol.

• Revelant, G., Dunand, S., Hesse, S., & Kirsch, G. (2011). Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes.[4] Synthesis, 2011(18), 2935-2940. Link

  • Modern Protocol:[5] Demonstrates the efficacy of microwave irradiation in thiophene chemistry to reduce reaction times and improve yields.

• Peláez-Lamamie de Clairac, R., et al. (2019). Recent Advances in Henry Reaction: A Versatile Method in Organic Synthesis. ResearchGate. Link

  • Review: Comprehensive overview of catalysts and solvent effects on the Henry mechanism.
• Shulgin, A. T. (1964). Psychotomimetic Amphetamines: Methoxy 3,4-Dialkylamphetamines. Experientia, 20, 366. Application: Highlights the use of nitrovinyl intermediates in the synthesis of bioactive amines (relevant for drug development audience).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Henry reaction - Wikipedia [en.wikipedia.org]
• 4. Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes [organic-chemistry.org]
• 5. journal.nuc.edu.iq [journal.nuc.edu.iq]

Technical Support Center: Optimizing Solvent Choice for Nitroethane Condensation with Thiophene Aldehydes

A comprehensive guide for researchers, scientists, and drug development professionals on navigating the intricacies of the Henry (nitroaldol) reaction between nitroethane and thiophene aldehydes. This center provides in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to enhance reaction efficiency and product yield.

The condensation of nitroethane with thiophene aldehydes, a variant of the Henry or nitroaldol reaction, is a fundamental carbon-carbon bond-forming reaction in organic synthesis.[1][2][3] This reaction is pivotal for creating β-nitro alcohols, which are versatile intermediates easily converted into other valuable compounds such as nitroalkenes, α-nitro ketones, and β-amino alcohols.[1] The choice of solvent is a critical parameter that significantly influences the reaction's kinetics, selectivity, and overall success. This guide offers expert insights into optimizing solvent selection and troubleshooting common experimental hurdles.

Troubleshooting Guide

This section addresses specific issues that may arise during the condensation of nitroethane with thiophene aldehydes, providing causative explanations and actionable solutions.

Observed Problem	Potential Causes	Recommended Solutions & Scientific Rationale
Low to No Product Formation	1. Inappropriate Solvent Choice: The solvent may not effectively solvate the reactants or the intermediate nitronate anion. 2. Insufficient Base Strength or Amount: The base may not be strong enough to deprotonate nitroethane, or it is used in insufficient quantities.[4][5] 3. Low Reaction Temperature: The activation energy barrier for the reaction is not being overcome.	1. Solvent Screening: Test a range of polar aprotic and protic solvents. Polar solvents are generally preferred as they can stabilize the charged intermediates.[6] Methanol has been shown to be an effective polar solvent for similar Henry reactions.[2] 2. Base Optimization: Employ a stronger base or increase the catalyst loading. Common bases include organic amines (e.g., triethylamine, DBU) or inorganic bases (e.g., K₂CO₃, NaOH).[3] The pKa of nitroethane is approximately 8.6, so a base with a conjugate acid pKa significantly higher than this is required for efficient deprotonation.[5] 3. Temperature Adjustment: Gradually increase the reaction temperature. For some Henry reactions, increasing the temperature from 20°C to 70°C has been shown to significantly improve the yield of the β-nitro alcohol product.[2]
Formation of Side Products (e.g., Nitroalkene, Isoxazoles)	1. Dehydration of β-nitro alcohol: Elevated temperatures or strongly basic/acidic conditions can promote the elimination of water to form the corresponding nitroalkene.[7][8] 2. Isoxazole Formation: Under certain conditions, particularly with heating and specific bases, the reaction between nitroethane and thiophene-2-carbaldehyde can yield isoxazole derivatives instead of the desired Henry product.[9][10] 3. Cannizzaro Reaction: Self-condensation of the aldehyde can occur, especially with sterically hindered substrates or in the presence of a strong base.[1]	1. Temperature Control: Maintain a lower reaction temperature to disfavor the elimination reaction. If the nitroalkene is the desired product, higher temperatures can be employed.[8] 2. Strategic Base and Solvent Selection: To favor the Henry product, using ammonium acetates in combination with amines like n-butylamine in a suitable solvent is recommended.[9][10] Conversely, using an inorganic base like Cs₂CO₃ with heating can promote isoxazole formation.[9][10] 3. Stoichiometry and Base Choice: Use a slight excess of nitroethane and a milder base to minimize the Cannizzaro reaction.
Reversible Reaction (Retro-Henry)	The Henry reaction is inherently reversible, and the equilibrium may favor the starting materials under certain conditions.[1][7]	Driving the Equilibrium: Employ a slight excess of one of the reactants to push the equilibrium towards the product side. Additionally, removing the product as it forms (if feasible through precipitation or other methods) can also drive the reaction to completion.
Poor Diastereoselectivity	The formation of the new C-C bond can lead to a mixture of syn and anti diastereomers. The reversibility and potential for epimerization of the nitro-substituted carbon can contribute to low selectivity.[1]	Use of Chiral Catalysts/Additives: To control the stereochemical outcome, consider employing chiral metal catalysts or organocatalysts.[1] For instance, zinc triflate in combination with a chiral ligand like N-methylephedrine has been used to achieve enantioselective addition.[1] The choice of solvent can also influence stereoselectivity, with polar solvents sometimes favoring the formation of the syn diastereomer through kinetic reprotonation of the nitronate intermediate.[6]

Visualizing the Troubleshooting Process

A systematic approach is crucial for efficiently diagnosing and resolving experimental issues.

Caption: A decision tree for troubleshooting the Henry reaction.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the nitroethane condensation with thiophene aldehydes?

A1: The reaction proceeds via the Henry (nitroaldol) reaction mechanism.[1] It begins with the deprotonation of nitroethane at the α-carbon by a base to form a resonance-stabilized nitronate anion.[1][3][5] This nucleophilic nitronate then attacks the electrophilic carbonyl carbon of the thiophene aldehyde.[3][5] The resulting β-nitro alkoxide is subsequently protonated, typically by the conjugate acid of the base, to yield the final β-nitro alcohol product.[1][3] All steps in the Henry reaction are reversible.[1]

Sources

• 1. Henry reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Henry Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Henry Reaction - Common Conditions [commonorganicchemistry.com]
• 9. Primary nitro compounds: progress in the synthesis of isoxazoles by condensation with aldehydes or activated ketones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00960B [pubs.rsc.org]
• 10. pubs.rsc.org [pubs.rsc.org]

Controlling reaction temperature for 2-(2-Nitroprop-1-enyl)thiophene synthesis

Technical Support Center: Organic Synthesis Division Topic: Optimization & Temperature Control for 2-(2-Nitroprop-1-enyl)thiophene Synthesis Ticket Focus: Thermodynamics, Kinetics, and Impurity Profiling

Core Directive: The "Goldilocks" Window

Executive Summary: The synthesis of 2-(2-nitroprop-1-enyl)thiophene via the Henry reaction (nitroaldol condensation) is thermodynamically governed by two competing factors: the activation energy required for the dehydration of the intermediate

-nitroalcohol and the thermal sensitivity of the electron-rich thiophene ring.

• The Trap: Users often treat this like a standard benzaldehyde condensation. However, thiophene is significantly more nucleophilic than benzene. Excessive heat (>100°C for prolonged periods) or strong Lewis acids will initiate electrophilic attack on the thiophene ring, leading to intractable black tars (polythiophenes).

• The Solution: You must maintain a reaction floor high enough to drive water elimination (dehydration) but a ceiling low enough to prevent Michael addition side-reactions and polymerization.

Troubleshooting Guides (Q&A Format)

Ticket #402: "My product remains an oil and won't crystallize."

User Context: Reaction ran at 25°C - 40°C using NaOH/Methanol. Diagnosis: Incomplete Dehydration (Kinetic Trap). Technical Explanation: At low temperatures, the Henry reaction stops at the intermediate stage: 1-(2-thienyl)-2-nitropropan-1-ol. This

-nitroalcohol is often an oil. The double bond formation (which creates the crystalline solid and the characteristic yellow color) requires the elimination of water. This step has a higher activation energy than the initial carbon-carbon bond formation.

Corrective Protocol:

• Acid Catalyst Switch: Switch from simple base catalysis to an ammonium acetate/glacial acetic acid system. The acetic acid acts as a solvent and catalyst, promoting the protonation of the hydroxyl group, making it a better leaving group (

  ).

• Thermal boost: Increase temperature to 80°C - 95°C .

• Verification: Monitor via TLC. The alcohol intermediate is more polar; the nitroalkene product is less polar and UV-active (bright yellow spot).

Ticket #409: "The reaction turned dark red/black and yield is <30%."

User Context: Refluxing in acetic acid (118°C) for 6+ hours. Diagnosis: Thiophene Polymerization & Michael Addition. Technical Explanation: The target molecule, 2-(2-nitroprop-1-enyl)thiophene, is a conjugated nitroalkene—a potent Michael acceptor (electrophile). The starting material (thiophene) is electron-rich.

• Scenario A: If the reaction runs too long or too hot, unreacted thiophene attacks the product, forming dimers.

• Scenario B: High thermal stress causes the thiophene ring to open or polymerize, especially in the presence of acidic byproducts, resulting in "tars."

Corrective Protocol:

• Temperature Cap: Do not exceed 100°C . A gentle reflux or controlled heating block at 90°C is safer than a vigorous reflux.

• Time Management: Quench the reaction immediately upon the disappearance of the aldehyde (typically 2–4 hours). Do not "let it cook" overnight.

• Visual Cue: The reaction should be canary yellow to orange . A shift to dark red or brown indicates oxidative degradation.[1]

Ticket #515: "Safety concerns regarding exotherms on scale-up."

User Context: Scaling from 5g to 100g. Diagnosis: Thermal Runaway Risk. Technical Explanation: Nitro compounds are energetic. The condensation is exothermic. On a larger scale, the surface-area-to-volume ratio decreases, trapping heat. If the internal temperature spikes, it can trigger the rapid decomposition of the nitro group or violent polymerization of the thiophene.

Corrective Protocol:

• Dosing: Do not mix all reagents at once. Add the nitroethane dropwise to the aldehyde/catalyst mixture at reaction temperature.

• Active Cooling: Have an ice bath ready. If the internal temp rises >5°C above setpoint, stop addition and cool.

Validated Experimental Protocol

Method: Ammonium Acetate Mediated Condensation Rationale: This method generates the catalyst (ammonia) in situ while providing the acidic medium necessary for dehydration, all within a buffered system that protects the thiophene ring.

Parameter	Specification	Notes
Reagent A	2-Thiophenecarboxaldehyde (1.0 eq)	Freshly distilled if dark/oxidized.
Reagent B	Nitroethane (1.2 - 1.5 eq)	Excess drives equilibrium to product.
Catalyst	Ammonium Acetate (0.5 - 1.0 eq)	Anhydrous.
Solvent	Glacial Acetic Acid	Acts as solvent and dehydration agent.
Temp	90°C ± 5°C	CRITICAL CONTROL POINT.
Time	2 - 4 Hours	Monitor via TLC/GC.

Step-by-Step:

• Setup: Equip a 3-neck Round Bottom Flask with a thermometer (internal probe), reflux condenser, and magnetic stirrer.

• Charging: Add 2-thiophenecarboxaldehyde and nitroethane. Stir to mix.

• Solvent: Add Glacial Acetic Acid (approx. 3-5 mL per gram of aldehyde).

• Catalyst: Add Ammonium Acetate.

• Reaction: Heat to 90°C . The solution will turn yellow within minutes.

• Monitoring: Check at 2 hours. If aldehyde persists, continue. If solution darkens significantly, stop immediately.

• Workup: Cool to room temperature. Pour mixture into crushed ice/water. The product should precipitate as yellow needles.

• Purification: Filter and wash with cold water. Recrystallize from Ethanol or Isopropyl Alcohol (IPA) to remove traces of polymerized impurities.

Visualizing the Reaction Pathway

The following diagram illustrates the kinetic vs. thermodynamic pathways dependent on temperature control.

Caption: Reaction pathway bifurcation. Green arrows indicate the optimal synthesis route; red dashed arrows indicate thermal degradation pathways.

References

• Preparation of Nitroalkenes: Shulgin, A. T. (1964). Psychotomimetic Amphetamines: Methoxy 3,4-Dialkylamphetamines. Experientia, 20(7), 366–367. (Foundational method for nitropropene synthesis using ammonium acetate).

• Microwave-Assisted Synthesis: Microwave-Assisted Synthesis of 2-(2-Nitroethenly)thiophene from 2-Thiophenecarboxaldehyde and Nitromethane. (2012). Scientific.net. (Demonstrates kinetic acceleration without degradation).

• Thiophene Reactivity & Polymerization: Gronowitz, S. (Ed.). (1991). Thiophene and Its Derivatives. John Wiley & Sons. (Authoritative text on the sensitivity of the thiophene ring to electrophilic attack).

• Henry Reaction Mechanism: Luzzio, F. A. (2001). The Henry reaction: recent examples. Tetrahedron, 57(5), 915-945. (Review of mechanism, catalysts, and dehydration steps).

• Crystal Structure & Synthesis: Structure of (E)-2-(2-nitroprop-1-enyl)thiophene. (2011). Acta Crystallographica Section E. (Verifies the E-isomer configuration and synthesis conditions).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Removing unreacted aldehyde impurities from 2-(2-Nitroprop-1-enyl)thiophene

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of 2-(2-nitroprop-1-enyl)thiophene, specifically focusing on the removal of unreacted 2-thiophenecarboxaldehyde.

Understanding the Challenge: Aldehyde Impurities

The synthesis of 2-(2-nitroprop-1-enyl)thiophene, a valuable nitroalkene intermediate in organic synthesis, is commonly achieved through a Henry-Knoevenagel condensation reaction between 2-thiophenecarboxaldehyde and nitroethane.[1] An incomplete reaction often results in a crude product contaminated with the starting aldehyde. The presence of this impurity can interfere with subsequent reactions, making its removal a critical step. For instance, in the synthesis of pharmaceuticals like ticlopidine, high purity of intermediates is paramount.[2]

This guide outlines several effective strategies for purifying the target compound, explaining the rationale behind each method.

Physicochemical Properties: Product vs. Impurity

Understanding the differences in the physical properties of the desired product and the key impurity is fundamental to selecting an appropriate purification strategy.

Property	2-(2-Nitroprop-1-enyl)thiophene (Product)	2-Thiophenecarboxaldehyde (Impurity)	Rationale for Separation
State (at STP)	Solid[3]	Liquid[4]	The difference in phase allows for separation by filtration after recrystallization.
Molecular Weight	169.20 g/mol [3]	112.15 g/mol [4]	While not directly used for these methods, it influences polarity and boiling point.
Boiling Point	Not well-defined, prone to decomposition	198 °C (at 760 mmHg)[5]	Distillation is generally not recommended due to the thermal instability of the nitroalkene product.
Solubility	Soluble in organic solvents like EtOH, EtOAc, Cyclohexane[1]	Soluble in many organic solvents.	Differential solubility is the basis for purification by recrystallization.
Reactivity	Michael Acceptor	Electrophilic aldehyde	The aldehyde's reactivity with bisulfite allows for selective chemical extraction.[6][7]

Purification Strategy Workflow

The choice of purification method depends on the scale of your experiment, the level of impurity, and the desired final purity. This workflow diagram provides a decision-making framework.

Caption: Decision workflow for purification of 2-(2-Nitroprop-1-enyl)thiophene.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My crude product is an oily substance instead of a solid. What should I do?

A1: This is a common issue when the concentration of unreacted 2-thiophenecarboxaldehyde is high, as it acts as a solvent and prevents the product from crystallizing.

• Primary Recommendation: Start with Strategy 3: Chemical Scavenging (Bisulfite Wash) . This method is highly effective at removing the bulk of the aldehyde impurity, which will often allow your product to solidify upon removal of the organic solvent.

• Alternative: If the quantity is small, you can proceed directly to Strategy 2: Column Chromatography , loading the oil onto silica gel directly or by pre-adsorbing it onto a small amount of silica.

Q2: I performed a recrystallization, but my product's purity didn't improve significantly. What went wrong?

A2: This can happen for several reasons:

• Incorrect Solvent System: The chosen solvent might be dissolving too much of the product at cold temperatures or not enough of the impurity at hot temperatures. Experiment with different solvent mixtures. A combination of ethanol and ethyl acetate (EtOH/EtOAc) has been reported to be effective.[1]

• Supersaturation: The solution may have cooled too quickly, causing the aldehyde impurity to co-precipitate with the product. Try slower cooling by allowing the flask to cool to room temperature first, then placing it in an ice bath.

• High Initial Impurity: If the aldehyde concentration is very high, a single recrystallization may not be sufficient. Consider performing a bisulfite wash first, followed by recrystallization.

Q3: How do I choose between recrystallization and column chromatography?

A3: The choice depends on your specific needs:

• Recrystallization is ideal for larger quantities and when a moderate to good level of purity is acceptable. It is faster and requires less solvent than chromatography.

• Column Chromatography is the method of choice when very high purity is essential, for small-scale purifications, or when separating compounds with very similar solubility properties.[8][9] While effective, it is more time-consuming, labor-intensive, and uses larger volumes of solvent.

Q4: My column chromatography is providing poor separation. What are some common pitfalls?

A4:

• Inappropriate Solvent System: The eluent may be too polar, causing both compounds to move down the column too quickly (high Rf values), or not polar enough, resulting in no movement. Optimize your solvent system using Thin Layer Chromatography (TLC) first. A good starting point is a hexane/ethyl acetate mixture.[10] Aim for an Rf value of 0.2-0.4 for your product.

• Column Overloading: Loading too much crude material onto the column will result in broad, overlapping bands. A general rule is to use a silica gel to crude product ratio of 30:1 to 100:1 by weight.

• Poor Column Packing: Cracks or channels in the silica gel will lead to poor separation. Ensure the column is packed uniformly as a slurry.

Q5: Can I just distill the unreacted aldehyde away?

A5: This is not recommended. 2-Thiophenecarboxaldehyde has a high boiling point (198 °C). Subjecting the nitroalkene product to such high temperatures, even under vacuum, risks thermal decomposition. Nitroalkenes are often not stable at elevated temperatures.[11]

Detailed Experimental Protocols

Strategy 1: Purification by Recrystallization

This method leverages the lower solubility of the solid product in a cooled solvent compared to the liquid aldehyde impurity.

Protocol:

• Solvent Selection: Transfer the crude product to an Erlenmeyer flask. Add a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol/ethyl acetate) and heat the mixture gently (e.g., on a hot plate) with stirring until the solid completely dissolves.[1]

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to remove them.

• Cooling & Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual impurities adhering to the crystal surface.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. A yellow solid product should be obtained.[12]

Strategy 2: Purification by Column Chromatography

This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in a mobile phase (eluent).

Protocol:

• TLC Analysis: Determine an optimal eluent system using TLC. A mixture of cyclohexane and ethyl acetate (e.g., 10:1 v/v) is a good starting point.[10] The aldehyde, being more polar, should have a higher Rf than the nitroalkene product.

• Column Packing: Prepare a chromatography column with silica gel (230-400 mesh) using the chosen eluent.

• Loading the Sample: Dissolve the crude product in a minimum amount of the eluent (or a slightly more polar solvent like dichloromethane if solubility is an issue) and carefully load it onto the top of the silica gel. Alternatively, pre-adsorb the crude oil onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.

• Elution: Run the column by adding the eluent to the top and collecting fractions from the bottom. Monitor the separation by TLC.

• Fraction Collection: Collect the fractions containing the pure 2-(2-nitroprop-1-enyl)thiophene.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Strategy 3: Chemical Scavenging (Bisulfite Wash)

This highly effective method uses an aqueous solution of sodium bisulfite to selectively react with the aldehyde impurity, forming a water-soluble bisulfite adduct. This adduct can then be easily removed from the organic phase via liquid-liquid extraction.[6][7][13]

Protocol:

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent in which the product is soluble (e.g., ethyl acetate or dichloromethane).

• Extraction: Transfer the solution to a separatory funnel. Add a freshly prepared saturated aqueous solution of sodium bisulfite. Shake the funnel vigorously for 1-2 minutes.[6] You may need to vent the funnel periodically.

• Separation: Allow the layers to separate. The aqueous layer at the bottom will contain the aldehyde-bisulfite adduct. Drain and discard the aqueous layer.

• Washing: Wash the organic layer with deionized water, followed by a wash with brine (saturated NaCl solution) to aid in the removal of residual water.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent like anhydrous magnesium sulfate or sodium sulfate.

• Isolation: Filter off the drying agent and remove the organic solvent by rotary evaporation. The remaining solid or oil is the enriched product, which can be further purified by recrystallization if necessary.

References

• Google Patents. (n.d.). US4906756A - 2-(2-nitrovinyl)thiophene reduction and synthesis of thieno[3,2-c]pyridine derivatives.

• Acta Crystallographica Section E: Structure Reports Online. (2011). (E)-2-(2-Nitroprop-1-enyl)thiophene. National Institutes of Health. Retrieved from [Link]

• Scribd. (n.d.). Chemists' Guide to 2-Nitropropene Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). WO2002012162A1 - Process for removing a ketone and/or aldehyde impurity.

• PubChem. (n.d.). 2-Thiophenecarboxaldehyde. National Institutes of Health. Retrieved from [Link]

• Google Patents. (n.d.). US2745843A - Process for the purification of thiophene.

• Journal of Visualized Experiments. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. National Institutes of Health. Retrieved from [Link]

• MDPI. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes. Retrieved from [Link]

• Sciencemadness Discussion Board. (2018). P2NP synthesis/crystalization problem. Retrieved from [Link]

• NIST. (n.d.). Thiophene, 2-nitro-. NIST Chemistry WebBook. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for Push-pull thiophene chromophores for electro-optic applications. Retrieved from [Link]

• FooDB. (2010). Showing Compound 2-Thiophenecarboxaldehyde (FDB000911). Retrieved from [Link]

• Google Patents. (n.d.). US3816478A - Purification of a material containing aldehyde impurities.

• Scite.ai. (n.d.). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• UKEssays. (2017). Synthesis and Purification of Nitrophenols. Retrieved from [Link]

• Wikipedia. (n.d.). Phenyl-2-nitropropene. Retrieved from [Link]

• Loba Chemie. (2019). 2-THIOPHENECARBOXYALDEHYDE For synthesis MSDS. Retrieved from [Link]

Sources

• 1. (E)-2-(2-Nitro­prop-1-en­yl)thio­phene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US4906756A - 2-(2-nitrovinyl)thiophene reduction and synthesis of thieno[3,2-c]pyridine derivatives - Google Patents [patents.google.com]
• 3. (E)-2-(2-Nitroprop-1-enyl)thiophene | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-Thiophenecarboxaldehyde | C5H4OS | CID 7364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Thiophenecarboxaldehyde | 98-03-3 [chemicalbook.com]
• 6. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Workup [chem.rochester.edu]
• 8. benchchem.com [benchchem.com]
• 9. ukessays.com [ukessays.com]
• 10. rsc.org [rsc.org]
• 11. 1-Phenyl-2-nitropropene: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 12. Phenyl-2-nitropropene - Wikipedia [en.wikipedia.org]
• 13. scite.ai [scite.ai]

Addressing catalyst poisoning during reduction of thiophene nitroalkenes

Topic: Addressing Catalyst Poisoning & Optimization of 2-(2-nitrovinyl)thiophene Reduction

The "Thiophene Trap": Core Issue Analysis

The Problem: You are likely attempting to reduce 2-(2-nitrovinyl)thiophene to 2-(2-aminoethyl)thiophene (or a derivative) and experiencing one of two failures:

• Stalled Reaction: The reaction starts but stops at ~50% conversion, regardless of hydrogen pressure.

• Desulfurization: The nitro group reduces, but the thiophene ring opens, yielding aliphatic chains (e.g., hexylamines).

The Mechanism (Why Pd/C Fails): Thiophene is a "spectator poison." The sulfur atom possesses lone pair electrons that coordinate strongly with the vacant

-orbitals of Group VIII metals (Pd, Pt, Ni). This chemisorption is stronger than the adsorption of the nitroalkene or hydrogen.

• Result: The catalyst surface becomes sterically and electronically blocked. The active sites required for H-H bond dissociation are occupied by sulfur.

Visualizing the Poisoning Mechanism

The following diagram illustrates the competitive adsorption that leads to catalyst deactivation.

Caption: Schematic representation of sulfur lone-pair electrons blocking Pd active sites, preventing hydrogen adsorption.

Protocol Selection: The Decision Matrix

Do not force a catalytic hydrogenation if your molecule cannot support it. Use this logic to select the correct protocol.

Caption: Decision matrix for selecting the reduction method based on scale and substrate sensitivity.

Detailed Experimental Protocols

Protocol A: Borane-THF Reduction (The "Gold Standard")

Best for: Lab scale, high yield, avoiding catalyst poisoning entirely.

Why it works: Borane acts as an electrophilic reducing agent. It coordinates to the nitro group and reduces it via hydride transfer, a mechanism completely independent of metal surface adsorption.

Reagents:

• Substrate: 2-(2-nitrovinyl)thiophene[1][2][3]

• Reductant:

  (1.0 M solution)

• Additive:

  (Catalytic amount, stabilizes borane)

Step-by-Step:

• Setup: Flame-dry a 3-neck flask under

  .

• Charge: Add

  (0.1 eq) and dry THF. Cool to 0°C.[2]

• Addition: Add 2-(2-nitrovinyl)thiophene (1.0 eq) dissolved in THF.

• Reduction: Dropwise add

  (excess, typically 3-4 eq) via syringe.

  • Note: The solution often turns orange/red.

• Reflux: Warm to room temperature, then reflux for 3–4 hours.

• Quench (Critical): Cool to 0°C. CAREFULLY add MeOH to quench excess borane. Then add 6M HCl and reflux for 1 hour (this breaks the boron-amine complex).

• Workup: Basify with NaOH to pH >11, extract with DCM.

Expected Yield: 75–90%

Protocol B: Iron/Acid Reduction (The "Scalable" Method)

Best for: Large scale, robust substrates, avoiding high-pressure hydrogen.

Why it works: This is a dissolving metal reduction (electron transfer). The sulfur in the thiophene ring does not interfere with the electron transfer from Iron to the nitro group.

Reagents:

• Iron Powder (325 mesh, activated)

• Solvent: Ethanol/Water (3:1)

• Acid: Conc.[4] HCl (catalytic to stoichiometric)

Step-by-Step:

• Activation: Wash iron powder with 2% HCl, then water, then ethanol to remove surface oxides.

• Mix: Suspend substrate (1 eq) and Iron powder (5 eq) in Ethanol/Water.

• Initiate: Heat to 60°C and add Conc. HCl (0.1–0.5 eq) dropwise.

  • Warning: Exothermic reaction.

• Monitor: Reflux until TLC shows consumption of starting material (usually < 2 hours).

• Workup: Filter hot through Celite (removes iron oxides). Basify filtrate, extract.

Protocol C: Modified Catalytic Hydrogenation (If H2 is Mandatory)

Best for: When chemical reductants are forbidden. Requires strict optimization.

The "Antidote" Strategy: If you must use Pd/C, you have two options to survive the sulfur:

• Overwhelming Force: Use very high catalyst loading (20–50% w/w).

• Scavengers: Use a "sacrificial" metal or additive.

Optimized Conditions:

Parameter	Recommendation	Reason
Catalyst	5% Rh/C or PtO2 (Adams)	Rhodium and Platinum are generally more sulfur-tolerant than Palladium.
Solvent	Acetic Acid or MeOH + HCl	Protonating the resulting amine prevents amine poisoning, which compounds the sulfur poisoning.
Pressure	> 50 psi (3-4 bar)	Higher pressure increases H2 surface coverage, competing better with sulfur.

| Additive | Triphenylphosphine (TPP) | Advanced Tip: Adding catalytic TPP can sometimes displace sulfur from Pd sites, restoring activity [1]. |

Step-by-Step (Pd/C Method):

• Dissolve substrate in Acetic Acid.

• Add 20 wt% loading of 10% Pd/C (e.g., if 1g substrate, use 200mg catalyst).

• Purge

  x3, then x3.

• Pressurize to 60 psi. Shake/Stir vigorously (mass transfer is critical).

• Troubleshooting: If it stops, filter and add fresh catalyst.[5] Do not try to "wait it out."

Troubleshooting & FAQs

Q1: I used Raney Nickel and my product mass is too low/wrong. What happened? A: You likely desulfurized the ring. Raney Nickel is a potent desulfurizing agent (used to remove sulfur from molecules). Under hydrogenation conditions, it can rip the sulfur out of the thiophene ring, converting your thiophene-ethylamine into straight-chain hexylamine.

• Fix: Switch to Protocol A (Borane) or use a milder catalyst like Rh/C.

Q2: Can I use Lithium Aluminum Hydride (LAH) instead of Borane? A: Yes, LAH is effective (See US Patent 4,906,756) [2]. However, LAH is less chemoselective than Borane. If your reaction temperature is too high, LAH can attack the thiophene ring or cause polymerization. Keep LAH reductions strictly at 0°C to Room Temp; do not reflux unless necessary.

Q3: Why does the reaction mixture turn black/tarry with Iron/HCl? A: Nitroalkenes are Michael acceptors and can polymerize in strong acid/base.

• Fix: Ensure you add the acid slowly to the iron suspension. Do not dump the substrate into hot acid.

Q4: Is there a "Green" alternative? A: Yes. Transfer Hydrogenation using Ammonium Formate and Pd/C can sometimes work better than H2 gas because the formate decomposes to release H2 directly on the surface, creating a high local concentration. However, catalyst poisoning is still a risk.

References

• Triphenylphosphine as Efficient Antidote for the Sulfur-Poisoning of the Pd/C Hydrogenation Catalyst. Source: ResearchGate / ChemCatChem URL:[Link]

• Process for 2-(2-nitrovinyl)thiophene reduction and synthesis of thieno[3,2-c]pyridine derivatives.

• Thiophene Poisoning and reactivation of a supported nickel hydrogenation catalyst. Source: Applied Catalysis URL:[Link]

• Reduction of Nitro Compounds, Through different Reaction Conditions. Source: SciSpace URL:[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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Reference Data & Comparative Studies

A Guide to the Electron Ionization Mass Spectrometry Fragmentation of 2-(2-Nitroprop-1-enyl)thiophene for Researchers

This guide provides an in-depth analysis of the predicted electron ionization (EI) gas chromatography-mass spectrometry (GC-MS) fragmentation patterns of 2-(2-nitroprop-1-enyl)thiophene. Designed for researchers, scientists, and drug development professionals, this document offers a foundational understanding of how this molecule behaves under standard GC-MS conditions. By dissecting the fragmentation pathways, we can anticipate the key diagnostic ions that are crucial for its identification and characterization in complex matrices.

Introduction to 2-(2-Nitroprop-1-enyl)thiophene and the Power of GC-MS

2-(2-Nitroprop-1-enyl)thiophene, with a molecular formula of C₇H₇NO₂S and a molecular weight of 169.20, is a nitroalkene derivative of thiophene.[1][2][3][4][5] Nitroalkenes are versatile intermediates in organic synthesis.[1][3] Understanding the mass spectral behavior of this compound is paramount for its unambiguous identification in synthetic reaction monitoring, metabolite identification, and purity assessments.

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a powerful analytical technique for the analysis of volatile and semi-volatile organic compounds.[6][7] In EI, high-energy electrons (typically 70 eV) bombard the analyte molecule, causing it to ionize and fragment in a reproducible manner.[6][7] This fragmentation pattern, often referred to as a chemical fingerprint, provides rich structural information.

Predicted Fragmentation Pathways of 2-(2-Nitroprop-1-enyl)thiophene

The initial step in the EI process is the removal of an electron to form the molecular ion (M⁺•), which for 2-(2-nitroprop-1-enyl)thiophene would appear at an m/z of 169.

Caption: Predicted major fragmentation pathways for 2-(2-Nitroprop-1-enyl)thiophene under electron ionization.

The primary fragmentation events are expected to involve the nitro group, the alkyl side chain, and the thiophene ring itself.

Fragmentation Initiated by the Nitro Group

The nitro group is a potent driver of fragmentation. Common losses include:

• Loss of NO₂: A significant fragment is anticipated at m/z 123 corresponding to the loss of a nitro radical (•NO₂). This is a common fragmentation pathway for nitroaromatic compounds.

• Loss of O and NO: Cleavage of the N-O bond can lead to the loss of an oxygen atom to form an [M-O]⁺• ion, or subsequent loss of NO to yield an [M-NO]⁺ ion.

• Rearrangement and Loss of OH: Nitro groups, particularly in the presence of adjacent protons, can undergo rearrangement to a nitrite-like structure, followed by the loss of a hydroxyl radical (•OH). This would result in a fragment at m/z 152 . This "ortho-effect" is well-documented for some nitro-substituted aromatic compounds.[8]

Fragmentation of the Alkene and Alkyl Substituents

The propenyl side chain offers additional fragmentation routes:

• Loss of a Methyl Radical: Cleavage of the C-C bond between the vinyl group and the methyl group can lead to the loss of a methyl radical (•CH₃), resulting in a fragment at m/z 154 .

• Cleavage of the Vinyl Group: The bond between the thiophene ring and the propenyl side chain can cleave, leading to the formation of a thienyl cation or a substituted thienyl cation.

Fragmentation Involving the Thiophene Ring

The aromatic and stable thiophene ring will also contribute to the mass spectrum.[9]

• Thienyl Cation: A prominent peak at m/z 83 corresponding to the thienyl cation (C₄H₃S⁺) is expected.

• Ring Cleavage: The thiophene ring can undergo cleavage, typically losing acetylene (C₂H₂) or thioformaldehyde (H₂CS), leading to smaller fragment ions.

Comparison with Structurally Related Compounds

To add context to these predictions, it is useful to compare the expected fragmentation of 2-(2-nitroprop-1-enyl)thiophene with known fragmentation patterns of related molecules.

Compound	Key Fragments and Their Significance
2-Nitrothiophene	The mass spectrum of 2-nitrothiophene is dominated by the molecular ion (m/z 129) and fragments corresponding to the loss of NO₂ (m/z 83) and NO (m/z 99).[10] This supports the prediction of significant NO₂ loss in our target molecule.
(E)-Stilbene (a simple alkene)	The fragmentation is characterized by the loss of a methyl group from the molecular ion, followed by rearrangements. This highlights the potential for fragmentation within the propenyl side chain of our analyte.
Nitroanilines	These compounds show characteristic losses of H₂O, OH•, and HO₂• as primary decomposition pathways, demonstrating the influence of the nitro group on fragmentation, often through rearrangements.[8]

Experimental Protocol for GC-MS Analysis

For researchers aiming to analyze 2-(2-nitroprop-1-enyl)thiophene, the following provides a robust starting point for method development.

Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of 2-(2-nitroprop-1-enyl)thiophene in a suitable solvent such as ethyl acetate or dichloromethane.

• Working Solutions: Perform serial dilutions to prepare working standards in the range of 1-100 µg/mL.

• Sample Matrix: For analysis in complex matrices, a suitable extraction method such as liquid-liquid extraction or solid-phase extraction may be necessary to isolate the analyte and remove interfering substances.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar capillary column.

• Injection Volume: 1 µL

• Inlet Temperature: 250 °C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Ion Source: Electron Ionization (EI)

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Electron Energy: 70 eV

• Mass Range: m/z 40-450

Caption: A typical experimental workflow for the GC-MS analysis of 2-(2-nitroprop-1-enyl)thiophene.

Conclusion

The GC-MS fragmentation of 2-(2-nitroprop-1-enyl)thiophene is predicted to be a rich source of structural information. The molecular ion at m/z 169 is expected to undergo characteristic losses of the nitro group (NO₂), a hydroxyl radical (OH) via rearrangement, and a methyl radical (CH₃). The presence of the thiophene ring will likely yield a characteristic thienyl cation at m/z 83. By understanding these predicted fragmentation pathways and comparing them to related compounds, researchers can confidently identify and characterize 2-(2-nitroprop-1-enyl)thiophene in their analytical workflows. The provided experimental protocol serves as a solid foundation for developing robust and reliable analytical methods.

References

• Karminski-Zamola, G., Dogan, J., Boykin, D. W., & Bajić, M. (1995). Mass spectral fragmentation patterns of some new benzo[b]thiophene- and thieno[2,3-b]thiophene-2,5-dicarbonyldichlorides and -dicarbonyldianilides and anilidoquinolones. Rapid communications in mass spectrometry, 9(4), 282–288. [Link]

• Li, Z. B., Shen, L. L., & Li, J. J. (2011). (E)-2-(2-Nitroprop-1-enyl)thiophene. Acta crystallographica. Section E, Structure reports online, 67(Pt 4), o983. [Link]

• Margl, L., Teuscher, E., & Sticher, O. (1996). GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). Pharmaceutical and Pharmacological Letters, 6(1), 22-25. [Link]

• Wikipedia contributors. (2024, January 29). Electron ionization. In Wikipedia, The Free Encyclopedia. [Link]

• Danikiewicz, W. (1998). Electron Ionization-Induced Fragmentation of N-Alkyl-o-Nitroanilines: Observation of New Types of Ortho-Effects. European Journal of Mass Spectrometry, 4(3), 235-243. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Chemistry LibreTexts. (2022, July 3). 3.1: Electron Ionization. [Link]

• Gong, Y., & coworkers. (2012). Synthesis of 2‐Nitrothiophenes via Tandem Henry Reaction and Nucleophilic Substitution on Sulfur from β‐Thiocyanatopropenals. Chemistry – An Asian Journal, 7(8), 1854-1857. [Link]

• NIST. (n.d.). Thiophene, 2-nitro-. In NIST Chemistry WebBook. [Link]

• Sánchez-Viesca, F., Berros, M., & Pérez-Flores, J. (2008). Fragmentation mechanisms in electron ionization mass spectrometry of 5-nitro- and 8-nitroquinoline: a comparative study. Rapid communications in mass spectrometry, 22(2), 253–256. [Link]

• Sparkman, O. D., Curtis, M., & Jones, P. R. (2020, November 12). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. LCGC International. [Link]

• Gevorgyan, V., & coworkers. (2024, February 27). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Journal of Physical and Chemical Reference Data. [Link]

• Li, Z.-B., Shen, L.-L., & Li, J.-J. (2011). (E)-2-(2-Nitroprop-1-enyl)thiophene. Acta Crystallographica Section E: Structure Reports Online, 67(4), o983. [Link]

• Finetech Industry Limited. (n.d.). 2-(2-nitroprop-1-enyl)thiophene. [Link]

• Li, Z. B., Shen, L. L., & Li, J. J. (2011). (E)-2-(2-Nitro-prop-1-en-yl)thio-phene. Acta crystallographica. Section E, Structure reports online, 67(Pt 4), o983. [Link]

• Wang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6561. [Link]

• Al-Adiwish, W. M., et al. (2021). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-(pyrimidinyl)disulfides. Journal of Chemical Reviews, 3(3), 209-220. [Link]

• Confalone, P. N. (1990). U.S. Patent No. 4,906,756. U.S.

• Journal of Chemical and Pharmaceutical Research. (2022). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. 8(4). [Link]

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• 3. researchgate.net [researchgate.net]
• 4. 2-(2-NITROPROP-1-ENYL)THIOPHENE | CAS: 6937-35-5 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
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Structural Elucidation and Comparative Crystallography of 2-(2-Nitroprop-1-enyl)thiophene

Executive Summary

In the landscape of heterocyclic synthesis, 2-(2-nitroprop-1-enyl)thiophene (TNPT) represents a critical intermediate, serving as the sulfur-containing bioisostere to the widely utilized phenyl-2-nitropropene (P2NP). While P2NP is the industry standard for synthesizing amphetamine-class pharmaceuticals, TNPT is the requisite precursor for thiophene-based analogues, such as methiopropamine.

This guide provides an in-depth crystallographic characterization of TNPT, contrasting its structural performance against its benzene and furan analogues. We analyze the impact of the thiophene sulfur atom on crystal packing, planarity, and stability, providing researchers with actionable data for precursor selection and handling.

Experimental Protocol: Synthesis & Crystallization

To obtain high-quality single crystals suitable for X-ray diffraction, a precise control of the Henry reaction (nitroaldol condensation) followed by a biphasic solvent evaporation is required.

Synthesis Workflow

Reaction Basis: Condensation of thiophene-2-carbaldehyde with nitroethane using a butylamine catalyst.[1][2]

• Stoichiometry: Thiophene-2-carbaldehyde (50 mmol) : Nitroethane (75 mmol) : Butylamine (100 mmol).[1][2]

• Solvation: Dissolve aldehyde in Glacial Acetic Acid (25 mL).

• Catalysis: Add butylamine dropwise. Note: Exothermic reaction; maintain temp < 60°C.

• Sonication: Sonicate at 60°C until GC confirms aldehyde consumption (approx. 2-4 hours).

• Quench: Pour mixture into ice-water slurry to precipitate the nitroalkene.

• Purification: Filter crude yellow precipitate. Recrystallize initially from Ethanol/Ethyl Acetate (EtOH/EtOAc).[1][2]

Crystallization for X-Ray Diffraction

Standard recrystallization often yields needle-like conglomerates unsuitable for diffraction. The following Slow Evaporation Method is validated for generating block-like single crystals.

• Solvent System: Cyclohexane : Ethyl Acetate (10:1 v/v).[1][2]

• Procedure: Dissolve 100 mg of purified TNPT in 5 mL of the solvent mixture at 40°C. Filter through a 0.45 µm PTFE syringe filter into a clean vial. Cover with parafilm, poke 3-4 pinholes, and allow to stand at ambient temperature (296 K) for 48-72 hours.

• Result: Yellow prismatic crystals.

Workflow Visualization

Figure 1: Optimized workflow for the synthesis and crystallographic isolation of TNPT.

Structural Data Analysis

The following data is derived from the structural refinement of TNPT (Li et al., 2011). The molecule adopts a monoclinic crystal system.[2][3]

Crystal Data Summary

Parameter	Value	Significance
Formula	C₇H₇NO₂S	-
Crystal System	Monoclinic	Common for planar aromatics.
Space Group	P2₁/c (assumed based on Z=4)	Centrosymmetric packing.
Unit Cell (a)	6.7545(6) Å	Short axis (stacking direction).[2]
Unit Cell (b)	16.6940(13) Å	Long axis.[2]
Unit Cell (c)	7.4527(4) Å	-
Angle (β)	110.640(7)°	Significant shear in stacking.
Volume	786.42 ų	-
Z	4	4 molecules per unit cell.[2]
Calc. Density	1.429 g/cm³	Higher than P2NP (approx 1.25).

Molecular Conformation

• Configuration: The C=C bond adopts the (E)-configuration .

• Planarity: The molecule is essentially planar.[4] The torsion angle (C2—C3—C4—C5) is -177.7(3)° , indicating that the nitroalkene side chain lies coplanar with the thiophene ring.[1][2] This planarity is critical for π-π stacking interactions in the solid state and suggests high conjugation efficiency.

Comparative Performance Guide

This section objectively compares TNPT against its primary alternatives: 1-Phenyl-2-nitropropene (P2NP) (the benzene analogue) and 2-(2-Nitrovinyl)thiophene (the unmethylated analogue).

Structural & Stability Comparison

Feature	TNPT (Thiophene)	P2NP (Benzene)	Nitrovinyl-thiophene
Heteroatom Effect	Sulfur (S)	Carbon (C-H)	Sulfur (S)
Electronic Nature	Electron-rich (π-excessive)	Neutral aromatic	Electron-rich
Crystal Density	High (~1.43 g/cm³)	Medium (~1.25 g/cm³)	High
Melting Point	80–82 °C	64–66 °C	78–80 °C
Intermolecular Forces	S...O interactions + C-H...O	Weak C-H...O	Strong π-stacking
Stability (Air)	Moderate (Oxidation prone)	High	Moderate
Reactivity (Reduction)	High (LABr sensitive)	Standard	High

Performance Analysis

1. Crystallizability (TNPT vs. P2NP):

• P2NP crystallizes readily from alcohols (IPA/EtOH) forming large, robust needles.

• TNPT is more challenging. The sulfur atom introduces different polarity requirements. Standard alcohol recrystallization often yields "oily" crystals. The Cyclohexane:EtOAc (10:1) system is superior because it leverages the lipophilicity of the thiophene ring while the ethyl acetate moderates the solubility of the polar nitro group.

2. Electronic Effects on Reactivity:

• The thiophene ring is a "super-aromatic" system compared to benzene. It is electron-donating.

• Implication: The nitroalkene double bond in TNPT is more polarized than in P2NP. This makes TNPT a more aggressive Michael acceptor. In drug development, this implies that TNPT-derived amines may have different metabolic profiles (e.g., susceptibility to S-oxidation) compared to their phenyl counterparts.

3. Packing Efficiency:

• The higher density of TNPT (1.43 vs 1.25 g/cm³) indicates tighter packing. This is driven by the S...O (chalcogen bonding) potential and the planarity of the thiophene ring, which allows for closer stacking distances than the sterically bulkier phenyl ring in P2NP.

Interaction Logic Diagram

Figure 2: Structural causality map showing how molecular planarity drives the high-density packing observed in TNPT crystals.

Conclusion & Recommendations

For researchers selecting between phenyl and thiophene scaffolds:

• Use TNPT if the target biological receptor favors high electron density or if bioisosteric replacement of a phenyl group is required to alter metabolic clearance (CYP450 interaction).

• Protocol Adjustment: Do not use standard P2NP crystallization protocols (pure EtOH) for TNPT. Use the Cyclohexane/EtOAc method described in Section 2.2 to avoid oiling out.

• Storage: Due to the electron-rich nature of the thiophene ring, TNPT is more susceptible to oxidative degradation than P2NP. Store under inert atmosphere at 4°C.

References

• Li, Z.-B., Shen, L.-L., & Li, J.-J. (2011).[1][5] (E)-2-(2-Nitroprop-1-enyl)thiophene.[1][5] Acta Crystallographica Section E: Structure Reports Online, 67(4), o983.[5] Link

• ChemicalBook. (2023). 1-Phenyl-2-nitropropene: Properties, Applications and Safety. Link

• BenchChem. (2025).[6] Thiophene vs. Phenyl Analogs: A Comparative Guide to Biological Activity. Link

• Sigma-Aldrich. (n.d.). (E)-2-(2-Nitroprop-1-enyl)thiophene Product Sheet. Link

Sources

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• 4. ijprajournal.com [ijprajournal.com]
• 5. (E)-2-(2-Nitro-prop-1-en-yl)thio-phene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Differentiation of cis and trans Isomers of 2-(2-Nitroprop-1-enyl)thiophene: A Technical Guide

Executive Summary

In the synthesis of 2-aminopropylthiophene derivatives (bioisosteres of amphetamines), 2-(2-nitroprop-1-enyl)thiophene serves as the critical intermediate. The geometric configuration of this nitroalkene significantly impacts downstream reduction kinetics and stereoselectivity.

The (E)-isomer (trans-thiophene/nitro) is the thermodynamic product of the Henry condensation. The (Z)-isomer (cis-thiophene/nitro) is less stable but can form via photochemical isomerization or specific kinetic conditions. Differentiating these isomers requires rigorous spectroscopic validation, as simple retention time analysis is often insufficient due to on-column isomerization.

This guide provides an authoritative workflow to synthesize, isolate, and analytically differentiate these isomers using self-validating NMR techniques and crystallographic data.

Structural Definitions & Thermodynamics

Confusion often arises from the interchange of cis/trans and E/Z nomenclature. For trisubstituted alkenes, IUPAC Cahn-Ingold-Prelog (CIP) priority rules are definitive.

• Priority C1 (Alkene): Thiophene Ring > Hydrogen.

• Priority C2 (Alkene): Nitro group (

  ) > Methyl group ( ).

Isomer	CIP Designation	Configuration	Steric Relationship	Stability
Trans	(E)-Isomer	Entgegen (Opposite)	Thiophene & are Anti	Thermodynamic Product (High Stability)
Cis	(Z)-Isomer	Zusammen (Together)	Thiophene & are Syn	Kinetic/Photochemical (Steric Clash)

Thermodynamic Profile

The (E)-isomer minimizes the steric repulsion between the bulky nitro group and the thiophene ring. In the (Z)-isomer, the thiophene ring is forced out of coplanarity with the vinyl group to accommodate the nitro group, reducing conjugation and raising the ground-state energy.

Experimental Protocols

Synthesis of the (E)-Isomer (Reference Standard)

The Henry reaction (nitroaldol condensation) consistently yields the (E)-isomer due to the reversibility of the intermediate

-nitroalcohol elimination step, which funnels the reaction toward the thermodynamic minimum.

Protocol:

• Reagents: Thiophene-2-carboxaldehyde (50 mmol), Nitroethane (75 mmol), Ammonium Acetate (20 mmol).

• Solvent: Glacial Acetic Acid (25 mL).

• Procedure:

  • Combine reagents in a round-bottom flask equipped with a reflux condenser.

  • Heat to 90°C for 4 hours. Monitor by TLC (10% EtOAc/Hexane).

  • Cool to room temperature. The product often crystallizes directly.

  • If no crystals form, pour into ice-cold water (100 mL) and scratch the glass.

• Purification: Recrystallize from Ethanol/Hexane.

• Yield: Typically 75-85% yellow needles.

Generation of (Z)-Enriched Mixture

To obtain the (Z)-isomer for analytical comparison, photochemical isomerization is required.

Protocol:

• Dissolve 500 mg of pure (E)-isomer in CDCl

  or Benzene.

• Place in a quartz NMR tube or borosilicate vial.

• Irradiate with a standard UV laboratory lamp (254/365 nm) for 4–6 hours at ambient temperature.

• Result: An equilibrium mixture (approx. 60:40 E:Z) is formed.

Spectroscopic Differentiation (The Core)

This section details the Self-Validating System . Do not rely solely on chemical shift databases; use Nuclear Overhauser Effect (NOE) to prove spatial proximity.[1][2][3]

H NMR Chemical Shifts

The geometry affects the magnetic environment of the vinylic proton and the methyl group.

• Vinylic Proton (

  ): In the (E)-isomer, the vinylic proton is cis to the nitro group. The anisotropy of the nitro group typically deshields this proton.

• Methyl Group (

  ): In the (E)-isomer, the methyl is cis to the thiophene ring, leading to shielding effects relative to the (Z) form.

Comparative Data Table:

Feature	(E)-Isomer (Major)	(Z)-Isomer (Minor)	Mechanistic Reason
Vinyl Proton ( )	8.05 – 8.25 ppm	7.20 – 7.50 ppm	Nitro group anisotropy deshields (E)-proton.
Methyl Group ( )	2.60 – 2.70 ppm	2.20 – 2.35 ppm	Thiophene ring current effects.
Coupling ( )	Singlet (broad)	Singlet (broad)	allylic coupling is often unresolved.

NOE Difference Spectroscopy (Definitive Proof)

This is the "Trustworthiness" pillar. You must perform this experiment to validate the isomer identity.

Experiment: Selective 1D NOE irradiation of the Methyl Doublet/Singlet .

• Scenario A: (E)-Isomer

  • Irradiate: Methyl group (~2.6 ppm).

  • Observation: NOE enhancement of the Thiophene H3 proton (ortho position).

  • Result: The Methyl and Thiophene are on the same side (cis to each other).

  • Vinyl H: Minimal to NO enhancement (trans relationship).

• Scenario B: (Z)-Isomer

  • Irradiate: Methyl group (~2.3 ppm).

  • Observation: Strong NOE enhancement of the Vinyl Proton (~7.3 ppm).

  • Result: The Methyl and Vinyl Proton are on the same side (cis to each other).

Visualizing the Logic

The following diagram illustrates the NOE correlations used to confirm identity.

Caption: Logical workflow for NOE Difference Spectroscopy. Green arrows indicate positive enhancement signals confirming spatial proximity.

Crystallographic Verification

While NMR is sufficient for routine analysis, X-ray crystallography provides absolute configuration.

• Space Group: Monoclinic (

  ).

• Key Parameter: The torsion angle C2=C3 is typically 177–179° for the (E)-isomer, confirming the anti-periplanar arrangement of the thiophene and nitro groups.

• Reference: See Acta Cryst. E 2011, 67 , o983 for the specific structure of (E)-2-(2-nitroprop-1-enyl)thiophene.[4][5]

Synthesis & Isomerization Workflow

The following diagram outlines the relationship between the synthetic pathway and the isomeric outcomes.

Caption: Synthetic pathway showing the exclusive formation of the E-isomer via Henry reaction and access to the Z-isomer via photochemical equilibration.

References

• Crystal Structure Determination: Li, Z. B., Shen, L. L., & Li, J. J. (2011).[5] (E)-2-(2-Nitroprop-1-enyl)thiophene.[4][5] Acta Crystallographica Section E: Structure Reports Online, 67(4), o983.[4] Link

• General Henry Reaction Mechanism: Ballini, R., & Petrini, M. (2004). Recent synthetic developments in the nitroaldol Henry reaction. Tetrahedron, 60(5), 1017-1047. Link

• NOE Methodology: Claridge, T. D. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 8: Correlations through Space: The Nuclear Overhauser Effect). Link

• Isomerization of Nitroalkenes: Ono, N. (2001). The Nitro Group in Organic Synthesis. Wiley-VCH.[2] (Section: Preparation of Nitroalkenes). Link

Sources

• 1. NOE Difference Spectroscopy | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]
• 2. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 3. NOEDIFF EXPERIMENT [imserc.northwestern.edu]
• 4. (E)-2-(2-Nitro-prop-1-en-yl)thio-phene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Analytical Standards for Purity Assessment of Thiophene Intermediates

Executive Summary

Thiophene intermediates—such as 3-acetylthiophene , 2-bromothiophene , and 3-hexylthiophene —are critical building blocks in the synthesis of active pharmaceutical ingredients (APIs) like Duloxetine and Olanzapine, as well as organic semiconductors (P3HT). The assessment of their purity is non-trivial due to the prevalence of regioisomers (e.g., 2- vs. 3-substituted), sulfur-containing byproducts, and polymerization tendencies.

This guide objectively compares the three dominant analytical standards: Gas Chromatography (GC-FID/MS) , High-Performance Liquid Chromatography (HPLC-UV) , and Quantitative NMR (qNMR) . While GC remains the standard for volatile monomers, HPLC is indispensable for thermally unstable derivatives, and qNMR is emerging as the "primary ratio method" for absolute purity certification without reference standards.

Part 1: Methodology Comparison

Gas Chromatography (GC-FID/MS)[1]

• Best For: Volatile, thermally stable thiophene intermediates (e.g., thiophene, 2-chlorothiophene).

• Mechanism: Separation based on boiling point and polarity.

• Pros:

  • Resolution: Superior for separating structural isomers (e.g., 2-bromothiophene from 3-bromothiophene).

  • Detectors: Sulfur-specific detectors (SCD, PFPD) eliminate matrix interference from non-sulfur solvents.

• Cons:

  • Thermal Degradation: Thiophenes with labile groups (e.g., amino-carbonitriles) may decompose in the injector port.

  • Derivatization: Polar intermediates often require silylation.

High-Performance Liquid Chromatography (HPLC-UV)[2]

• Best For: Polar, non-volatile, or thermally labile intermediates (e.g., 3-acetylthiophene, thiophene-carboxylic acids).

• Mechanism: Partitioning between a stationary phase (C18) and a mobile phase (ACN/Water).

• Pros:

  • Versatility: Can analyze crude reaction mixtures containing salts and heavy oligomers.

  • Standardization: The industry standard for GMP release testing.

• Cons:

  • Response Factors: Requires a reference standard with a known response factor; UV absorption varies wildly between thiophene derivatives.

Quantitative NMR (qNMR)[3][4][5][6][7]

• Best For: Absolute purity assessment (Metrological Traceability) and certifying reference standards.

• Mechanism: Direct proportionality between signal integration and molar concentration.[1]

• Pros:

  • No Reference Needed: Does not require a pure standard of the analyte itself; uses a generic internal standard (e.g., Maleic Acid, TCNB).

  • Structural Certainty: Simultaneously confirms identity and purity.

• Cons:

  • Sensitivity: High LOQ compared to GC/HPLC (requires mg quantities).

  • Cost: Instrument time is expensive.

Part 2: Comparative Data Analysis

The following table summarizes experimental performance metrics for 3-Acetylthiophene , a representative intermediate.

Feature	GC-FID	HPLC-UV	qNMR (^1H)
Linearity ( )	> 0.9995	> 0.9990	N/A (Absolute)
LOD (Limit of Detection)	0.5 ppm	1 - 5 ppm	~100 ppm
Precision (RSD)	< 1.0%	< 0.5%	< 0.2% (High Precision)
Analysis Time	15 - 30 min	10 - 25 min	5 - 60 min
Isomer Selectivity	Excellent	Good	Moderate (Overlap issues)
Sample Prep	Dilute (Organic)	Dilute (Mobile Phase)	Weighing (Critical)

Part 3: Visualizations

Diagram 1: Method Selection Decision Tree

This decision tree guides the researcher in selecting the appropriate analytical technique based on the physicochemical properties of the thiophene intermediate.

Caption: Decision matrix for selecting the optimal analytical method based on volatility, stability, and reference standard availability.

Diagram 2: Analytical Workflow for Impurity Profiling

This diagram illustrates the workflow from crude synthesis to final purity certification.

Caption: Workflow for identifying and controlling impurities in thiophene intermediates during process development.

Part 4: Detailed Experimental Protocol

Protocol: HPLC-UV Purity Assessment of 3-Acetylthiophene

Objective: To quantify 3-acetylthiophene and detect process-related impurities (e.g., 2-acetylthiophene isomer) using Reverse-Phase HPLC.

1. Reagents & Instrumentation

• System: HPLC with UV-Vis / PDA Detector (e.g., Agilent 1260 or Waters Alliance).

• Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).[2]

• Solvents: HPLC-grade Acetonitrile (ACN) and Milli-Q Water.

• Modifier: Phosphoric Acid (85%).

2. Chromatographic Conditions

• Mobile Phase A: 0.1% Phosphoric Acid in Water.[2]

• Mobile Phase B: Acetonitrile.[3]

• Mode: Isocratic (Optimized for reproducibility).

  • Ratio: A:B = 50:50 (v/v).[2]

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 30°C.

• Detection: 260 nm (Lambda max for acetylthiophenes).[2]

• Injection Volume: 10 µL.

3. Standard & Sample Preparation

• Diluent: Acetonitrile:Water (50:50).[2]

• Standard Stock: Dissolve 25 mg of 3-Acetylthiophene Reference Standard in 25 mL diluent (1.0 mg/mL).

• Sample Solution: Dissolve 25 mg of the test sample in 25 mL diluent.

• System Suitability: Inject the standard 5 times.

  • Requirement: RSD of peak area ≤ 0.5%.

  • Requirement: Tailing factor < 1.5.

4. Calculation (Area Normalization)

Note: For GMP assays, use the external standard method:

5. Critical Control Points

• Isomer Separation: The 2-acetylthiophene isomer typically elutes slightly earlier than the 3-isomer. Ensure resolution (

  ) > 1.5.

• pH Control: Thiophene rings are stable, but the acetyl group can undergo enolization; acidic pH suppresses ionization of acidic impurities.

References

• MDPI. (2021). Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. Retrieved from [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• Ingenieria Analitica. (2009). Analysis of Thiophene in Benzene Using ASTM Methods and a Pulsed Flame Photometric Detector (PFPD). Retrieved from [Link]

• NIST. (2014). Measuring Order in Regioregular Poly(3-hexylthiophene) with Solid-State 13C CPMAS NMR. Retrieved from [Link]

Sources

• 1. emerypharma.com [emerypharma.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method [mdpi.com]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: 2-(2-Nitroprop-1-enyl)thiophene

Executive Safety Assessment

Compound Class: Conjugated Nitroalkene (Heterocyclic) Physical State: Crystalline Solid (Yellow/Orange) Primary Hazards: Severe Irritant (Eyes/Skin/Respiratory), Skin Sensitizer, Potential Mutagen.

Immediate Action Required: Treat 2-(2-Nitroprop-1-enyl)thiophene as a High-Potency Michael Acceptor . Unlike simple solvents, this compound possesses a reactive electrophilic core capable of alkylating biological nucleophiles (proteins/DNA). Standard "lab coat and glasses" protocols are insufficient for solid-handling phases due to the high risk of airborne dust generation and subsequent mucosal inflammation.

Scientific Integrity: The "Why" Behind the Protocol

To ensure safety, one must understand the molecular mechanism of toxicity.

• The Mechanism (Michael Addition): The nitroalkene moiety (

  ) conjugated with the thiophene ring creates a highly electrophilic -carbon.

• Biological Target: Upon contact with skin or inhalation, this electrophile reacts rapidly with thiol groups (cysteine residues) in proteins via a Michael addition.

• Consequence: This haptenization triggers immune responses (sensitization) and direct cytotoxicity. This is why respiratory protection and dermal isolation are the critical control points, not just splash protection.

PPE Specifications Matrix

Do not rely on generic safety data. Use this tiered protection matrix based on the specific state of the matter.

Protection Zone	Component	Specification	Scientific Rationale
Hand (Primary)	Nitrile Gloves	Min. Thickness: 0.11 mm (4 mil) Double-gloving recommended.	Nitroalkenes can permeate thin latex. Nitrile offers superior resistance to the organic solvents (e.g., DCM, THF) likely used in synthesis.
Hand (Secondary)	Silver Shield / Laminate	Required if dissolved in halogenated solvents .	If handling solutions in Dichloromethane (DCM), nitrile degrades in <5 mins. Laminate liners prevent breakthrough.
Respiratory	P100 / N95 + Fume Hood	P100 Particulate Respirator (if outside hood).Mandatory Fume Hood for all handling.	The primary vector is dust inhalation . Surgical masks offer zero protection against chemical particulates.
Eye/Face	Chemical Goggles	Indirect Vent or Non-Vented Goggles.	Safety glasses allow dust entry from the side. As a lachrymator, eye contact causes immediate, severe incapacitation.
Body	Lab Coat (Tyvek® preferred)	Tyvek wrist cuffs or taped sleeves.	Cotton coats trap dust in fibers. Tyvek sheds dust and prevents "sleeve-gap" exposure.

Operational Workflows & Engineering Controls

A. The Critical Step: Weighing & Transfer

The highest risk of exposure occurs during the transfer of the dry solid.

• Engineering Control: Use a Static-Dissipative Balance Enclosure inside a fume hood. If unavailable, use a gentle ionizing bar to prevent static dispersal of the light powder.

• Technique: Never pour from the bottle. Use a disposable antistatic spatula.

• Decontamination: Immediately wipe the balance area with a 10% Sodium Thiosulfate solution (or simple soap/water) to solubilize and remove residues before they become airborne.

B. Reaction Setup

• Solvent Selection: When possible, dissolve the solid in a solvent with low volatility (e.g., Ethanol) before adding to the main reaction vessel to minimize dust.

• Temperature: Avoid heating the dry solid. Nitro-compounds can be energetically unstable; always heat only when in solution.

Visualized Safety Logic

Diagram 1: Risk Assessment & PPE Decision Tree

This logic flow ensures you select the correct PPE based on the specific experimental phase.

Caption: Decision logic for selecting PPE based on physical state and solvent carrier.

Diagram 2: Emergency Spill Response

Immediate actions to take in the event of a powder spill outside the fume hood.

Caption: Step-by-step containment protocol for solid spills to minimize inhalation risk.

Disposal & Waste Management

Do not dispose of this compound down the drain. It is toxic to aquatic life and persists in water systems.

• Solid Waste: Collect all contaminated paper towels, gloves, and weighing boats into a dedicated solid hazardous waste container labeled "Toxic Organic Solid."

• Liquid Waste:

  • Segregate into "Non-Halogenated" or "Halogenated" organic waste streams depending on the solvent used.

  • Incompatibility Alert: Do not mix with strong oxidizers (e.g., nitric acid waste) or strong bases, as nitro compounds can form unstable salts or generate heat.

• Container Decontamination: Rinse empty glass containers with acetone or ethanol before washing with soap and water. Collect the first rinse as hazardous waste.

References

• Sigma-Aldrich. (2024). (E)-2-(2-Nitroprop-1-enyl)thiophene Safety Data Sheet. Merck KGaA. Link

• National Institutes of Health (NIH). (2024). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. NCBI Bookshelf. Link

• PubChem. (2024). 2-(2-Nitroprop-1-enyl)thiophene Compound Summary. National Library of Medicine. Link

• Fisher Scientific. (2024). Safety Data Sheet: Thiophene Derivatives. Thermo Fisher Scientific.[1] Link

Sources

• 1. fishersci.com [fishersci.com]